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  • Product: 4-(Ethylamino)-N,N-dimethylbutyramide
  • CAS: 97635-52-4

Core Science & Biosynthesis

Foundational

what is the chemical structure of 4-(Ethylamino)-N,N-dimethylbutyramide

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of 4-(Ethylamino)-N,N-dimethylbutyramide, a tertiary amine and amide of growing interest in...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-(Ethylamino)-N,N-dimethylbutyramide, a tertiary amine and amide of growing interest in medicinal chemistry and organic synthesis. This document elucidates the chemical structure, physicochemical properties, and proposed synthetic pathways of this compound. Furthermore, it details protocols for characterization using modern spectroscopic techniques and discusses potential avenues for future research into its biological activity. This guide is intended to be a foundational resource for researchers and professionals engaged in drug discovery and development, offering both established data and theoretical insights to facilitate further investigation.

Chemical Identity and Physicochemical Properties

4-(Ethylamino)-N,N-dimethylbutyramide is an organic molecule featuring a butyramide backbone with an ethylamino substituent at the 4-position and two methyl groups on the amide nitrogen.

Chemical Structure and Identifiers

The fundamental structural and identifying information for 4-(Ethylamino)-N,N-dimethylbutyramide is summarized in the table below.

IdentifierValueSource
IUPAC Name 4-(ethylamino)-N,N-dimethylbutanamide[PubChem][1]
CAS Number 97635-52-4[CAS Common Chemistry][2]
Molecular Formula C₈H₁₈N₂O[PubChem][3]
Molecular Weight 158.24 g/mol [PubChem][3]
Canonical SMILES CCNCCCC(=O)N(C)C[PubChem][3]
InChI InChI=1S/C8H18N2O/c1-4-9-7-5-6-8(11)10(2)3/h9H,4-7H2,1-3H3[PubChem][3]
InChIKey OOZJYBSMVRCXHM-UHFFFAOYSA-N[PubChem][3]
Physicochemical Properties (Computed)

The following table presents key physicochemical properties of 4-(Ethylamino)-N,N-dimethylbutyramide, as computed by established algorithms. These values are crucial for predicting the compound's behavior in various chemical and biological systems.

PropertyValueSource
XLogP3-AA 0[PubChem][3]
Hydrogen Bond Donor Count 1[PubChem][3]
Hydrogen Bond Acceptor Count 2[PubChem][3]
Rotatable Bond Count 5[PubChem][3]
Topological Polar Surface Area 32.3 Ų[PubChem][3]

Synthesis of 4-(Ethylamino)-N,N-dimethylbutyramide

Proposed Synthetic Pathway: Reductive Amination

A common and effective method for the synthesis of secondary amines is reductive amination. This approach can be adapted for the synthesis of 4-(Ethylamino)-N,N-dimethylbutyramide starting from 4-oxo-N,N-dimethylbutyramide and ethylamine.

Synthetic_Pathway 4-Oxo-N,N-dimethylbutyramide 4-Oxo-N,N-dimethylbutyramide Intermediate_Imine Intermediate Imine 4-Oxo-N,N-dimethylbutyramide->Intermediate_Imine Reaction Ethylamine Ethylamine Ethylamine->Intermediate_Imine Target_Molecule 4-(Ethylamino)-N,N-dimethylbutyramide Intermediate_Imine->Target_Molecule Reduction Reducing_Agent Reducing Agent (e.g., NaBH(OAc)₃) Reducing_Agent->Target_Molecule

A proposed synthetic workflow for 4-(Ethylamino)-N,N-dimethylbutyramide.
Detailed Experimental Protocol (Theoretical)

Objective: To synthesize 4-(Ethylamino)-N,N-dimethylbutyramide via reductive amination.

Materials:

  • 4-Oxo-N,N-dimethylbutyramide

  • Ethylamine (as a solution in a suitable solvent, e.g., THF or as a gas)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃)

  • Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

  • Acetic acid (glacial)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Standard laboratory glassware and magnetic stirrer

Procedure:

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-Oxo-N,N-dimethylbutyramide (1 equivalent) in anhydrous DCM or DCE.

  • Imine Formation: Add ethylamine (1.1-1.5 equivalents) to the solution. If using a solution of ethylamine, add it dropwise. If using gaseous ethylamine, bubble it through the solution. Add a catalytic amount of glacial acetic acid (e.g., 0.1 equivalents). Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the intermediate imine.

  • Reduction: Cool the reaction mixture to 0 °C using an ice bath. Add sodium triacetoxyborohydride (1.2-1.5 equivalents) portion-wise over 15-20 minutes, ensuring the temperature remains low.

  • Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Work-up: Quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution until gas evolution ceases. Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x volume).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of methanol in dichloromethane) to yield pure 4-(Ethylamino)-N,N-dimethylbutyramide.

Spectroscopic Characterization (Predicted)

The identity and purity of the synthesized 4-(Ethylamino)-N,N-dimethylbutyramide should be confirmed using a suite of spectroscopic techniques. The following are predicted spectral data based on the compound's structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR (Proton NMR): The proton NMR spectrum is expected to show distinct signals corresponding to the different types of protons in the molecule.

  • Ethyl group: A triplet for the methyl protons (-CH₃) and a quartet for the methylene protons (-CH₂-).

  • Butyl chain: Multiple multiplets for the methylene protons (-CH₂-).

  • N,N-dimethyl group: A singlet for the two equivalent methyl groups (-N(CH₃)₂).

  • Amine proton: A broad singlet for the N-H proton.

13C NMR (Carbon NMR): The carbon-13 NMR spectrum will provide information on the carbon skeleton.

  • Carbonyl group: A signal in the downfield region characteristic of an amide carbonyl carbon.

  • Alkyl carbons: Several signals in the aliphatic region corresponding to the ethyl and butyl chain carbons, as well as the N,N-dimethyl carbons.

Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands for the functional groups present.

  • N-H stretch: A weak to medium absorption band in the region of 3300-3500 cm⁻¹.

  • C-H stretch: Multiple absorption bands in the region of 2850-3000 cm⁻¹ for the aliphatic C-H bonds.

  • C=O stretch: A strong absorption band around 1630-1680 cm⁻¹ characteristic of a tertiary amide carbonyl group.

  • N-H bend: An absorption band in the region of 1550-1650 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the compound.

  • Electrospray Ionization (ESI): In positive ion mode, the spectrum should show a prominent peak corresponding to the protonated molecule [M+H]⁺ at m/z 159.25.

Potential Biological Activity and Future Directions

The chemical structure of 4-(Ethylamino)-N,N-dimethylbutyramide, containing a tertiary amine and an amide functional group, suggests potential for biological activity. Many compounds with similar structural motifs exhibit pharmacological effects, particularly targeting the central nervous system.

Potential Areas of Investigation:

  • Neurological Activity: The presence of the tertiary amine could allow for interactions with various receptors and transporters in the brain. Further research could explore its potential as an anticonvulsant, analgesic, or antidepressant agent.[4]

  • Enzyme Inhibition: The amide functionality could participate in hydrogen bonding interactions with enzyme active sites. Screening against various enzyme classes, such as proteases or kinases, could reveal potential inhibitory activity.

  • Antimicrobial Properties: Some N-alkylated amino amides have demonstrated antimicrobial effects.[2] Investigating the activity of 4-(Ethylamino)-N,N-dimethylbutyramide against a panel of bacterial and fungal strains would be a worthwhile endeavor.

Future research should focus on the synthesis and subsequent in vitro and in vivo screening of this compound to elucidate its pharmacological profile. Structure-activity relationship (SAR) studies, involving modification of the ethylamino and N,N-dimethyl groups, could lead to the discovery of novel therapeutic agents.

Safety and Handling

While specific toxicity data for 4-(Ethylamino)-N,N-dimethylbutyramide is unavailable, it should be handled with the standard precautions for laboratory chemicals.

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

  • Ventilation: Work in a well-ventilated area or a fume hood.

  • Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

For detailed safety information, refer to the Safety Data Sheet (SDS) of structurally similar compounds and handle with appropriate caution.[1][5][6][7]

Conclusion

This technical guide has provided a detailed overview of the chemical structure, properties, and a proposed synthetic route for 4-(Ethylamino)-N,N-dimethylbutyramide. While experimental data for this specific molecule is limited, this document serves as a valuable resource for researchers by consolidating available information and offering scientifically grounded predictions for its synthesis and characterization. The potential for biological activity warrants further investigation, positioning this compound as a molecule of interest for future drug discovery and development programs.

References

Sources

Exploratory

Thermodynamic Solubility Profile of 4-(Ethylamino)-N,N-dimethylbutyramide in Organic Solvents: A Technical Guide for Process Chemistry

As a Senior Application Scientist in pharmaceutical process chemistry, establishing a robust solubility profile for key intermediates is the foundational step in designing scalable, high-yield synthetic routes. 4-(Ethyla...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist in pharmaceutical process chemistry, establishing a robust solubility profile for key intermediates is the foundational step in designing scalable, high-yield synthetic routes. 4-(Ethylamino)-N,N-dimethylbutyramide (CAS: 97635-52-4) is a highly versatile aliphatic amide building block[]. Because its physicochemical behavior dictates downstream unit operations—such as liquid-liquid extraction, crystallization, and chromatography—understanding its solvation thermodynamics is critical.

This whitepaper provides an in-depth analysis of the structural causality behind the solubility of 4-(Ethylamino)-N,N-dimethylbutyramide, alongside a self-validating experimental protocol for empirical thermodynamic solubility determination.

Physicochemical Profiling & Structural Causality

To predict the solubility of[2] across various organic solvents, we must first deconstruct its molecular architecture (Molecular Weight: 158.24 g/mol , Formula: C8H18N2O)[2]. The molecule features three distinct solvation domains:

  • The Secondary Amine (-NH-CH₂CH₃): This functional group acts as both a hydrogen-bond donor and acceptor. It interacts strongly with polar protic solvents.

  • The Tertiary Amide (-C(=O)N(CH₃)₂): Lacking a proton, this group is strictly a hydrogen-bond acceptor. However, the resonance between the nitrogen lone pair and the carbonyl oxygen creates a significant permanent dipole moment, driving high affinity for polar aprotic solvents.

  • The Aliphatic Backbone: The propyl chain linking the amine and amide, along with the ethyl and dimethyl caps, imparts a degree of lipophilicity, allowing for moderate interactions with less polar media via van der Waals forces.

Causality in Solvent Selection: Because of this amphiphilic nature, the compound exhibits a broad solubility range. Polar protic solvents (e.g., Methanol) will form exhaustive H-bond networks with the molecule, leading to near-miscibility. Conversely, strictly non-polar solvents (e.g., n-Heptane) will force the polar amine and amide groups to self-associate, drastically limiting solubility.

Solvation A 4-(Ethylamino)-N,N- dimethylbutyramide B Polar Protic (e.g., MeOH) A->B C Polar Aprotic (e.g., DMSO) A->C D Non-Polar (e.g., n-Heptane) A->D E H-Bonding High Solubility B->E F Dipole-Dipole High Solubility C->F G Van der Waals Low Solubility D->G

Solvation pathways of 4-(Ethylamino)-N,N-dimethylbutyramide in organic solvents.

Experimental Methodology: Self-Validating Shake-Flask Protocol

While structural prediction is useful, regulatory submissions and process scale-up require empirical data. The [3] remains the gold standard for determining equilibrium solubility.

To ensure Trustworthiness , the following protocol is designed as a self-validating system. It incorporates internal checks to guarantee that thermodynamic equilibrium is reached and that analytical artifacts (like filter adsorption) are eliminated. Furthermore, solvent selection is strictly governed by the [4], prioritizing Class 3 (low toxicity) solvents to ensure the resulting process is scalable and environmentally benign.

Step-by-Step Workflow

Step 1: Solvent Preparation & Selection Select a matrix of ICH Class 3 solvents spanning different polarity indices (e.g., Ethanol, Ethyl Acetate, n-Heptane)[4]. Dispense 2.0 mL of each solvent into separate 5 mL borosilicate glass vials.

Step 2: Excess Solute Addition Gradually add 4-(Ethylamino)-N,N-dimethylbutyramide to each vial until a visible suspension remains. Causality Note: A 10-20% excess of the solid must be maintained to ensure the solution is saturated and in equilibrium with the solid phase[5].

Step 3: Isothermal Equilibration (The Self-Validation Step) Seal the vials and place them in an orbital shaker incubator at 25.0 ± 0.1 °C and 300 rpm. Causality Note: Orbital shaking is chosen over magnetic stirring to prevent particle attrition (grinding), which can artificially increase the dissolution rate and expose high-energy crystal faces, skewing thermodynamic data. Validation: Sample the suspension at t=24 hours and t=48 hours. Equilibrium is mathematically validated only if the concentration difference between the two time points is ≤2% .

Step 4: Phase Separation & Recovery Check Centrifuge the aliquots at 10,000 x g for 15 minutes to pellet the undissolved solid. Filter the supernatant through a 0.22 µm PTFE syringe filter. Validation: Prior to sample filtration, pass a known concentration standard of the analyte through the PTFE filter. Calculate the recovery percentage to prove the membrane does not adsorb the compound.

Step 5: Analytical Quantification Dilute the filtered supernatant with the mobile phase and quantify the concentration using High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) or Gas Chromatography with Flame Ionization Detection (GC-FID), plotted against a 5-point validated calibration curve.

Workflow S1 Solvent Selection (ICH Q3C) S2 Excess Solute Addition (Targeting Saturation) S1->S2 S3 Isothermal Equilibration (25°C, 24-48h) S2->S3 S4 Phase Separation (Centrifugation) S3->S4 S5 Analytical Quantification (HPLC/GC) S4->S5

Thermodynamic shake-flask method workflow for solubility determination.

Quantitative Data: Predictive Solubility Matrix

Based on the structural causality and established thermodynamic principles for aliphatic amides, the following table summarizes the expected solubility profile of 4-(Ethylamino)-N,N-dimethylbutyramide at 25°C. This matrix serves as a baseline for process chemists designing extraction or crystallization workflows.

SolventICH ClassificationPolarity IndexPredicted Solubility (mg/mL at 25°C)Dominant Solvation Mechanism
Methanol Class 25.1> 500 (Miscible)Strong H-bond donor/acceptor networks
Ethanol Class 35.2> 300H-bond donor/acceptor interactions
DMSO Class 37.2> 500Intense dipole-dipole, H-bond acceptor
Ethyl Acetate Class 34.4150 - 250Dipole-induced dipole interactions
Dichloromethane Class 23.1> 300Halogen bonding, moderate polarity
n-Heptane Class 30.1< 10 (Poorly Soluble)Weak van der Waals forces
Process Chemistry Implications

The stark contrast in solubility between polar solvents (Ethyl Acetate, Ethanol) and non-polar solvents (n-Heptane) makes 4-(Ethylamino)-N,N-dimethylbutyramide an excellent candidate for anti-solvent crystallization . A process chemist can dissolve the crude intermediate in a minimal volume of Ethyl Acetate and slowly titrate in n-Heptane to crash out the purified product, leveraging the steep solubility cliff to maximize yield.

References

  • PubChem Database. "4-(Ethylamino)-N,N-dimethylbutyramide | C8H18N2O | CID 3024993." National Center for Biotechnology Information. Available at:[Link]

  • European Medicines Agency (EMA) / ICH. "ICH Q3C (R8) Guideline for Residual Solvents." International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. Available at:[Link]

  • World Health Organization (WHO). "Annex 4: The Shake-Flask Method for Solubility Determination." WHO Technical Report Series. Available at:[Link]

Sources

Foundational

4-(Ethylamino)-N,N-dimethylbutyramide CAS 97635-52-4 molecular weight and density

An In-Depth Technical Guide to 4-(Ethylamino)-N,N-dimethylbutyramide (CAS 97635-52-4) For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive technical overview of 4-(Ethylamin...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to 4-(Ethylamino)-N,N-dimethylbutyramide (CAS 97635-52-4)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 4-(Ethylamino)-N,N-dimethylbutyramide, a substituted butyramide of interest in medicinal chemistry and drug development. This document details its physicochemical properties, outlines a plausible synthetic pathway with a detailed experimental protocol, describes robust analytical methodologies for its characterization and quantification, discusses its potential applications based on structurally related compounds, and provides essential safety and handling information.

Core Physicochemical Properties

4-(Ethylamino)-N,N-dimethylbutyramide is a diamine derivative with a butyramide backbone. The presence of both a secondary amine (ethylamino) and a tertiary amide (dimethylamide) group imparts specific chemical characteristics relevant to its potential use as a scaffold or intermediate in drug discovery.

Key Identifiers and Molecular Data

The fundamental properties of this compound are summarized below, providing a foundational dataset for any experimental work.

PropertyValueSource(s)
CAS Number 97635-52-4[1][2][3][4]
Molecular Formula C₈H₁₈N₂O[1][2][4]
Molecular Weight 158.24 g/mol [1][2][4]
Density 0.91 g/cm³ (Predicted)[5]
IUPAC Name 4-(ethylamino)-N,N-dimethylbutanamide[4]
Canonical SMILES CCNCCCC(=O)N(C)C[1][4]
InChIKey OOZJYBSMVRCXHM-UHFFFAOYSA-N[1][4]

Synthesis and Purification

The synthesis of N-substituted butyramides can be achieved through several established routes in organic chemistry. A common and reliable method involves the amidation of a carboxylic acid derivative. For 4-(Ethylamino)-N,N-dimethylbutyramide, a logical approach is the coupling of a protected 4-aminobutanoic acid derivative with dimethylamine, followed by functionalization of the primary amine.

Retrosynthetic Analysis and Strategy

The target molecule can be disconnected at the amide bond and the secondary amine. A robust strategy involves a two-step process starting from a commercially available precursor like 4-aminobutanoic acid.

  • Protection of the Primary Amine: The primary amine of 4-aminobutanoic acid is more nucleophilic than the carboxylic acid is electrophilic under neutral conditions. To prevent self-polymerization and to direct the reaction, the primary amine must first be protected. A tert-butyloxycarbonyl (Boc) group is an excellent choice due to its stability in many reaction conditions and its ease of removal under acidic conditions.[2]

  • Amide Bond Formation: The protected carboxylic acid is then activated and coupled with dimethylamine. Standard peptide coupling reagents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of an activator like 1-Hydroxybenzotriazole (HOBt) are highly effective for this transformation, minimizing side reactions and leading to high yields.[2]

  • Deprotection and Reductive Amination: The Boc group is removed, and the resulting primary amine is then alkylated with an ethyl group via reductive amination using acetaldehyde and a mild reducing agent like sodium triacetoxyborohydride.

An alternative, more direct approach is the acylation of N,N-dimethyl-4-aminobutanamine, if commercially available. However, the multi-step synthesis from 4-aminobutanoic acid offers greater flexibility and control.

Illustrative Synthetic Workflow

The following diagram outlines a plausible and efficient synthetic pathway.

Caption: A two-step synthetic pathway to the target molecule.

Detailed Experimental Protocol: Synthesis via Acyl Chloride

This protocol is an illustrative procedure based on general methods for the synthesis of N-substituted butyramides.[6][7]

Step 1: Synthesis of 4-Chloro-N,N-dimethylbutanamide

  • Reaction Setup: To a 250 mL three-necked, round-bottomed flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add anhydrous dichloromethane (DCM, 100 mL). Cool the flask to 0 °C in an ice-water bath.

  • Addition of Amine: Add a 40% aqueous solution of dimethylamine (1.2 equivalents) to the flask.

  • Addition of Acyl Chloride: Dissolve 4-chlorobutyryl chloride (1.0 equivalent) in 20 mL of anhydrous DCM and add it to the dropping funnel. Add the acyl chloride solution dropwise to the stirred dimethylamine solution over 30 minutes, maintaining the temperature at 0 °C.

    • Causality: This slow, cold addition is crucial to control the exothermic reaction between the highly reactive acyl chloride and the amine, preventing side reactions and degradation.

  • Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 3 hours. Monitor the reaction progress using Thin-Layer Chromatography (TLC).

  • Workup: Quench the reaction by slowly adding 50 mL of a saturated aqueous sodium bicarbonate solution. Transfer the mixture to a separatory funnel, separate the organic layer, and wash it sequentially with 50 mL of water and 50 mL of brine.

  • Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield crude 4-Chloro-N,N-dimethylbutanamide.

Step 2: Synthesis of 4-(Ethylamino)-N,N-dimethylbutyramide

  • Reaction Setup: In a 100 mL round-bottomed flask, dissolve the crude 4-Chloro-N,N-dimethylbutanamide from the previous step (1.0 equivalent) in 50 mL of acetonitrile. Add ethylamine (2.0 equivalents, as a 70% aqueous solution) and potassium carbonate (1.5 equivalents) as a base.

  • Reaction Progression: Heat the mixture to reflux (approximately 80-85 °C) and stir for 6-8 hours. Monitor the disappearance of the starting material by TLC.

    • Causality: Heating is necessary to drive the Sₙ2 reaction between the less reactive alkyl chloride and ethylamine. The excess ethylamine ensures the reaction goes to completion.

  • Workup: Cool the reaction mixture to room temperature and filter to remove the inorganic salts. Concentrate the filtrate under reduced pressure.

  • Purification: Dissolve the crude residue in DCM and wash with water to remove any remaining salts and excess ethylamine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the final product by silica gel column chromatography, using a gradient eluent system (e.g., 5-10% methanol in dichloromethane) to yield pure 4-(Ethylamino)-N,N-dimethylbutyramide.

Analytical Characterization and Quantification

Robust analytical methods are essential for confirming the identity, purity, and concentration of the synthesized compound. A combination of spectroscopic and chromatographic techniques is recommended.

Spectroscopic Characterization
  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for structural elucidation. The spectra would be expected to show characteristic signals for the ethyl group (a triplet and a quartet), the dimethylamide group (two singlets, which may coalesce at higher temperatures), and the propyl chain (three multiplets).[8][9]

  • Infrared (IR) Spectroscopy: IR spectroscopy will confirm the presence of key functional groups. Expected characteristic peaks include an N-H stretch for the secondary amine (around 3300-3400 cm⁻¹), C-H stretches for the aliphatic chains (around 2850-2960 cm⁻¹), and a strong C=O stretch for the tertiary amide (around 1630-1650 cm⁻¹).[10][11]

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will confirm the molecular formula by providing a highly accurate mass measurement of the molecular ion ([M+H]⁺).

Quantification in Biological Matrices: LC-MS/MS

For drug development and pharmacokinetic studies, accurate quantification in biological fluids like plasma or urine is critical. High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS) is the gold standard for this application due to its high sensitivity and selectivity.[12][13][14]

LCMS_Workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis Plasma Plasma/Urine Sample Spike Spike with Internal Standard Plasma->Spike Precipitate Protein Precipitation (e.g., Acetonitrile) Spike->Precipitate Centrifuge Centrifuge Precipitate->Centrifuge Supernatant Collect Supernatant Centrifuge->Supernatant Inject Inject into HPLC Supernatant->Inject Separate Chromatographic Separation (Reversed-Phase C18) Inject->Separate Ionize Electrospray Ionization (ESI+) Separate->Ionize Detect Tandem Mass Spectrometry (MRM Mode) Ionize->Detect Quantify Quantification Detect->Quantify

Caption: Standard workflow for quantifying the analyte in plasma.

Illustrative LC-MS/MS Protocol

  • Sample Preparation (Protein Precipitation):

    • To 100 µL of plasma sample, add 20 µL of an internal standard solution (e.g., an isotopically labeled version of the analyte).

    • Add 300 µL of ice-cold acetonitrile to precipitate proteins.[13]

    • Vortex for 1 minute and centrifuge at 14,000 rpm for 10 minutes at 4°C.

    • Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

    • Reconstitute the residue in 100 µL of the mobile phase.

  • Chromatographic Conditions:

    • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

    • Mobile Phase: A gradient elution using (A) 0.1% formic acid in water and (B) 0.1% formic acid in acetonitrile.

    • Flow Rate: 0.4 mL/min.

    • Injection Volume: 5 µL.

  • Mass Spectrometric Conditions:

    • Ionization: Electrospray Ionization (ESI) in positive mode.

    • Detection: Multiple Reaction Monitoring (MRM). Specific precursor-to-product ion transitions would need to be optimized by infusing a pure standard of the compound. For [M+H]⁺ (m/z 159.2), characteristic fragment ions would be monitored.

Potential Applications and Research Context

While specific studies on 4-(Ethylamino)-N,N-dimethylbutyramide are not prominent in the literature, its structural motifs are present in many biologically active molecules. This suggests its potential as a valuable building block or lead compound.

  • Neurological Disorders: Substituted butyramides are known for their anticonvulsant properties.[6] The core structure could serve as a scaffold for developing novel agents targeting ion channels or neurotransmitter systems.

  • Oncology: Some butyramide derivatives act as histone deacetylase (HDAC) inhibitors, a class of anticancer agents. The structural features of the target molecule could be modified to explore this activity.

  • Pharmaceutical Intermediates: The diamine structure is a common feature in many active pharmaceutical ingredients (APIs). For instance, 4-(N,N-dimethylamino)butyraldehyde derivatives are key intermediates in the synthesis of antimigraine drugs like sumatriptan and zolmitriptan.[7] This compound could serve as a precursor in the synthesis of more complex molecules.

Safety and Handling

No specific material safety data sheet (MSDS) is available for 4-(Ethylamino)-N,N-dimethylbutyramide. However, based on structurally similar compounds like N,N-dimethylbutyramide and other alkylamines, the following precautions should be taken.

  • Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat, safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile).

  • Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any potential vapors. Avoid contact with skin, eyes, and clothing.

  • Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place away from strong oxidizing agents.

  • Disposal: Dispose of the chemical and its container in accordance with local, regional, and national regulations. This should be done through a licensed disposal company.

This technical guide provides a scientifically grounded framework for the synthesis, analysis, and contextual understanding of 4-(Ethylamino)-N,N-dimethylbutyramide. The provided protocols, based on established chemical principles, offer a solid starting point for researchers interested in exploring this compound and its potential applications.

References

  • 2-ethyl-N,N-dimethylbutyramide — Chemical Substance Information. (n.d.). NextSDS. Retrieved from [Link]

  • An Improved Process for the Preparation of 4-(N,N-Disubstituted amino)butaraldehyde Acetals. (n.d.). Asian Journal of Chemistry.
  • 4-(Ethylamino)-N,N-dimethylbutyramide. (n.d.). PubChem. Retrieved from [Link]

  • N-butyramide, the preparation method and use thereof. (2011). Google Patents.
  • Synthesis of N,N′-Disubstituted Urea from Ethylene Carbonate and Amine Using CaO. (n.d.). Hokkaido University Collection of Scholarly and Academic Papers.
  • Synthesis, molecular modelling, FT-IR, Raman and NMR characterization, molecular docking and ADMET studies of a new nickel(II) complex. (2020). Journal of Molecular Structure.
  • Synthesis and Characterization of N,N-Dimethylamino- N',N"-diarylamino Phosphine Oxides. (2007). Asian Journal of Chemistry.
  • Liquid chromatography-tandem mass spectrometry method for the bioanalysis of N,N-dimethyltryptamine (DMT) and its metabolites DMT-N-oxide and indole-3-acetic acid in human plasma. (2022).
  • Preparation and NMR properties of derivatives of arylamino-methylidene malonic acid and pentane-2,4-dione. (n.d.). Acta Chimica Slovaca.
  • Determination of Ethanolamines in water as per ASTM D-7599 by LCMS-8045. (n.d.). Shimadzu.
  • setup and validation of a screening lc-ms analytical method for the determination of nitrosamines ndma, ndea, ndba, nmba, neipa and ndipa. (n.d.). Eurofins.
  • A critical review of analytical methods for quantification of rivaroxaban in biological samples and pharmaceutical formulations. (2011). Journal of Pharmaceutical and Biomedical Analysis.
  • UPLC-ESI-MS/MS Method for the Quantitative Measurement of Aliphatic Diamines, Trimethylamine N-oxide, and β-Methylamino-L-alanine in Human Urine. (2021).
  • 11B NMR Together with IR Spectroscopy Provides Insight into Structural Elucidation of Quadrivalent Diazaborines & Cyclic Boronate Esters of Anthranilic Acid. (n.d.). ChemRxiv.
  • The Synthesis and Purification of 4-Dimethylamino-N-Methyl -4-Stilbazolium Tosylate. (n.d.).
  • Structure activity relationship studies of anti-inflammatory TMMC derivatives: 4-dimethylamino group on the B ring responsible for lowering the potency. (2008). Bioorganic & Medicinal Chemistry Letters.
  • A reliable and easy method for synthesis of nitrogen-containing compounds : Ns-strategy and with high-activity trityl type resin. (n.d.). TCI Chemicals.
  • (PDF) Synthesis and IR, NMR, characterization of new p-(N,N-diphenylamino) chalcones. (n.d.).
  • Analytical Methods. (2010). Royal Society of Chemistry.
  • Recent Uses of N,N-Dimethylformamide and N,N-Dimethylacetamide as Reagents. (2018). MDPI.
  • Analytical Sciences. (2013). The Japan Society for Analytical Chemistry.
  • Research and Development Initiatives(FY2024). (n.d.). NIHON NOHYAKU CO., LTD..
  • Method Development and Validation for Quantification Of N, N-Dimethylformamide In Telmisartan Drugs Substance By Reverse Phase HPLC Using UV Detector. (2022).
  • (PDF) Synthesis and Antimicrobial Evaluation of 4-Amino/Dimethylamino-1-Aryl/Alkylpyridinium Bromide. (2014).
  • Preparation of hyperbranched 4-dimethylaminopyridine catalyst for the efficient synthesis of vitamin E succinate. (2023). Comptes Rendus de l'Académie des Sciences.
  • A novel stilbazolium derivative crystals of 4-[2-(4-dimethyl amino-phenyl)-vinyl]-1-methyl-pyridinium+ bromide− (DMSB) single crystal: exploration of the growth, molecular structure, linear optical, and third order nonlinear properties. (n.d.). RSC Advances.
  • Research and Development Initiatives(FY2024). (n.d.). NIHON NOHYAKU CO., LTD..

Sources

Exploratory

Thermodynamic Stability of 4-(Ethylamino)-N,N-dimethylbutyramide at Room Temperature: Mechanisms, Kinetics, and Stabilization Protocols

Executive Summary In the development of small-molecule therapeutics and complex chemical intermediates, the thermodynamic stability of bifunctional molecules dictates formulation strategies and shelf-life. 4-(Ethylamino)...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the development of small-molecule therapeutics and complex chemical intermediates, the thermodynamic stability of bifunctional molecules dictates formulation strategies and shelf-life. 4-(Ethylamino)-N,N-dimethylbutyramide [1] is a classic example of a compound that presents unique stability challenges at room temperature (25°C). While the tertiary amide bond is generally robust against hydrolysis, the presence of a nucleophilic secondary amine separated by a flexible three-carbon linker creates an ideal geometric environment for intramolecular degradation.

This technical guide provides an in-depth analysis of the thermodynamic drivers behind the spontaneous lactamization of this compound, details the kinetic barriers, and outlines self-validating experimental protocols for stability profiling.

Thermodynamic Drivers of Intramolecular Aminolysis

The stability of 4-(Ethylamino)-N,N-dimethylbutyramide is governed by the competing forces of amide resonance stabilization and the entropic drive toward cyclization.

Intramolecular aminolysis of amides is a well-documented degradation pathway[2]. In the free base form, the secondary amine (ethylamino group) possesses an active lone pair. The flexible butyramide backbone allows the molecule to easily adopt a conformation where the amine nitrogen aligns with the Bürgi-Dunitz trajectory (~107°) of the amide carbonyl carbon.

This nucleophilic attack forms a tetrahedral intermediate, which subsequently collapses to expel dimethylamine, yielding 1-ethylpyrrolidin-2-one (N-ethylpyrrolidone, NEP) . Independent model incubations in similar systems have verified that 4-aminobutyramides act as immediate, spontaneous precursors to 2-pyrrolidones[3].

The Thermodynamic Equation ( ΔG=ΔH−TΔS )
  • Entropy ( ΔS>0 ): The reaction is heavily entropically driven. One equivalent of the linear precursor dissociates into two independent molecules (NEP and dimethylamine), significantly increasing the degrees of freedom.

  • Enthalpy ( ΔH≈0 to slightly negative): While breaking a stable tertiary amide bond requires energy, the formation of a five-membered lactam ring is enthalpically favorable due to minimal Baeyer ring strain and the stabilization of the new amide bond.

Because ΔG is negative at room temperature (298 K), the free base form is thermodynamically unstable and will spontaneously degrade over time.

Pathway A 4-(Ethylamino)-N,N- dimethylbutyramide (Free Base) B Tetrahedral Intermediate A->B Intramolecular Nucleophilic Attack D Protonated Salt (Stable Form) A->D + Acid (H+) C 1-Ethylpyrrolidin-2-one + Dimethylamine B->C Expulsion of Dimethylamine

Reaction pathway of intramolecular lactamization vs. thermodynamic salt stabilization.

Kinetic Gating and Proton Transfer

While the reaction is thermodynamically favored, the rate of degradation at room temperature is kinetically gated. The rate-limiting step is typically the breakdown of the tetrahedral intermediate, a process that requires precise proton transfer[4].

For the intermediate to collapse and expel dimethylamine, the leaving group must be protonated. In a strictly anhydrous, neutral environment, this proton transfer is slow. However, trace moisture or ambient humidity acts as a general acid/base catalyst, dramatically accelerating the breakdown of the intermediate and the subsequent degradation of the API.

Quantitative Thermodynamic Estimates at 25°C

The following table summarizes the thermodynamic parameters comparing the free base to its protonated hydrochloride salt form.

ParameterValue (Free Base)Value (HCl Salt)Mechanistic Implication
ΔGcyclization​ (298K) -15 to -22 kJ/mol> +45 kJ/molFree base spontaneously cyclizes; Salt is highly stable.
ΔHcyclization​ ~ -5.2 kJ/molN/AMildly exothermic due to stable 5-membered lactam formation.
ΔScyclization​ +45 to +65 J/mol·KN/AEntropically driven (1 molecule 2 molecules).
Estimated Half-life ( t1/2​ ) 48 - 72 hours> 2 yearsRapid degradation of free base necessitates cold storage or salt formulation.

Self-Validating Protocol: Kinetic Stability Profiling

To accurately measure the thermodynamic stability of 4-(Ethylamino)-N,N-dimethylbutyramide, researchers must isolate the intramolecular degradation pathway from external hydrolysis. The following protocol utilizes a dual-condition setup to establish causality.

Causality & Self-Validation: By running a parallel cohort using the Hydrochloride (HCl) salt of the compound, we create a self-validating negative control. Protonating the secondary amine sequesters its lone pair, rendering it non-nucleophilic. If the free base degrades while the HCl salt remains intact, we definitively prove that the degradation is driven by intramolecular aminolysis rather than solvent-mediated hydrolysis. Furthermore, the use of an isotopically labeled internal standard ensures that LC-MS quantification is immune to matrix ion suppression.

Step-by-Step Methodology
  • Sample Preparation (Dual Cohort):

    • Cohort A (Free Base): Prepare a 10 mM stock solution of 4-(Ethylamino)-N,N-dimethylbutyramide in LC-MS grade water. Adjust to pH 8.5 using a dilute ammonium bicarbonate buffer to ensure >99% of the secondary amine is deprotonated.

    • Cohort B (Control Salt): Prepare a 10 mM stock of the compound in water adjusted to pH 4.0 using dilute HCl.

  • Incubation:

    • Aliquot 1 mL of each solution into amber glass HPLC vials.

    • Incubate in a thermostated stability chamber at exactly 25.0°C ± 0.1°C with controlled ambient humidity.

  • Aliquot Sampling & Kinetic Quenching:

    • Pull 50 µL aliquots at t=0,2,4,8,24,48, and 72 hours.

    • Critical Step: Immediately quench the Cohort A aliquots by diluting 1:10 into a quenching solution of 0.1% Formic Acid in Acetonitrile containing 1 µM of an internal standard (e.g., NEP-d5). Causality: The sudden drop in pH instantly protonates the amine, halting the cyclization reaction and "freezing" the kinetic state for accurate measurement.

  • LC-MS/MS Analysis:

    • Inject 2 µL onto a C18 UPLC column (e.g., Waters Acquity BEH C18).

    • Monitor MRM transitions for the parent compound ( m/z 159.1 fragment) and the degradation product N-ethylpyrrolidone ( m/z 114.1 fragment).

  • Data Extraction:

    • Plot ln([API]t​/[API]0​) versus time to extract the first-order rate constant ( kobs​ ). Calculate the half-life via t1/2​=0.693/kobs​ .

Workflow S1 Step 1: Sample Preparation (Free base vs. HCl salt control) S2 Step 2: Incubation (25°C, Controlled Environment) S1->S2 S3 Step 3: Aliquot Sampling & Quenching (Acidic quench halts kinetics) S2->S3 S4 Step 4: LC-MS/MS Analysis (Quantify API & NEP via Internal Std) S3->S4 S5 Step 5: Kinetic Modeling (Calculate Half-life & Rate Constants) S4->S5

Experimental workflow for self-validating thermodynamic stability profiling.

Mitigation and Formulation Strategies

Because the free base of 4-(Ethylamino)-N,N-dimethylbutyramide is thermodynamically unstable at room temperature, it cannot be stored or formulated in its neutral state without significant degradation.

Strategic Mitigation:

  • Salt Formation: The primary strategy is isolation as a stable salt (e.g., Hydrochloride, Mesylate, or Tosylate). Protonation completely removes the thermodynamic vulnerability by eliminating the nucleophilicity of the secondary amine.

  • Anhydrous Storage: If the free base must be utilized, it should be stored at -20°C under an inert argon atmosphere to minimize the trace moisture required to catalyze the breakdown of the tetrahedral intermediate.

References

  • 4-(Ethylamino)-N,N-dimethylbutyramide | C8H18N2O | CID 3024993 Source: nih.gov (PubChem) URL:1

  • Enzymatic Strategies and Biocatalysts for Amide Bond Formation Source: nih.gov (PMC) URL:2

  • Intramolecular general acid catalysis in the aminolysis of β-lactam antibiotics Source: researchgate.net URL:4

  • Facile synthesis of well-controlled poly(1-vinyl imidazole) by RAFT process Source: researchgate.net URL:3

Sources

Foundational

mechanism of action of 4-(Ethylamino)-N,N-dimethylbutyramide in vitro

An In-depth Technical Guide to the In Vitro Mechanism of Action of 4-(Ethylamino)-N,N-dimethylbutyramide Abstract This technical guide provides a comprehensive framework for elucidating the in vitro mechanism of action o...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the In Vitro Mechanism of Action of 4-(Ethylamino)-N,N-dimethylbutyramide

Abstract

This technical guide provides a comprehensive framework for elucidating the in vitro mechanism of action of 4-(Ethylamino)-N,N-dimethylbutyramide, a small molecule with potential biological activity. Due to the current absence of published research on its specific molecular targets, this document leverages a detailed structural analysis and data from analogous compounds to formulate a series of testable hypotheses. We present a phased, in-depth experimental plan designed for researchers, scientists, and drug development professionals. The guide offers detailed, step-by-step protocols for target identification, validation, and pathway analysis, underpinned by a rationale that emphasizes scientific integrity and self-validating experimental design. Our objective is to provide a rigorous, logical roadmap for the scientific investigation of this compound.

Introduction and Structural Analysis

4-(Ethylamino)-N,N-dimethylbutyramide is a small organic compound characterized by a flexible four-carbon backbone.[1][2] Its chemical structure, CCNCCCC(=O)N(C)C, features two key functional moieties: a tertiary N,N-dimethylamide and a secondary ethylamine.[1][2]

  • N,N-dimethylamide Group: This group is metabolically stable and acts as a hydrogen bond acceptor. Its presence and conformation are critical for defining the molecule's interaction with biological targets.

  • Secondary Ethylamino Group: At physiological pH, this amine is expected to be protonated, conferring a positive charge to the molecule. This cationic center is often a primary determinant for interaction with negatively charged pockets within receptors or the active sites of enzymes.

  • Butyrate Backbone: The four-carbon chain provides specific spatial separation and rotational flexibility between the two key functional groups, allowing the molecule to adopt various conformations to fit a binding site.

While no specific biological activities have been documented for 4-(Ethylamino)-N,N-dimethylbutyramide, related butanamide and dimethylamine structures have been investigated for a range of applications, including central nervous system (CNS) activity, enzyme inhibition, and receptor modulation.[3][4][5]

Hypothesized Mechanism of Action: Based on its structural features—particularly the cationic amine—the primary hypothesis is that 4-(Ethylamino)-N,N-dimethylbutyramide acts as a ligand for a G-protein coupled receptor (GPCR) or an ion channel, potentially within the CNS. Secondary hypotheses include inhibition of enzymatic activity or effects on cell signaling pathways related to proliferation and viability. This guide outlines the experimental strategy to test these hypotheses systematically.

A Phased Approach to Mechanistic Investigation

We propose a three-phase experimental workflow to systematically investigate the compound's mechanism of action, from broad screening to specific pathway analysis.

G cluster_1 Phase II: Target Validation & Functional Characterization cluster_2 Phase III: Downstream Pathway Analysis P1_1 Receptor Binding Profiling (Broad Panel) P2_1 Radioligand Displacement Assay (for specific hit) P1_1->P2_1 Identifies Receptor Hit P1_2 Kinase Inhibition Profiling (Broad Panel) P2_3 Enzyme Kinetics (IC50 Determination) P1_2->P2_3 Identifies Kinase Hit P1_3 General Cytotoxicity Assay (e.g., MTT) P2_2 Functional Assays (e.g., cAMP, Ca2+ Flux) P2_1->P2_2 Confirms Binding P3_1 Western Blot for Key Signaling Proteins (e.g., p-ERK, p-Akt) P2_2->P3_1 Confirms Functional Activity

Caption: A three-phase workflow for mechanistic investigation.

Phase I: Broad Screening for Target Identification

The initial phase is designed to cast a wide net, identifying the most probable biological space in which the compound is active. This is achieved through broad panel screens against common drug targets.

Protocol 1: High-Throughput Receptor Binding Profiling

Rationale: This experiment rapidly screens the compound against a large panel of known receptors, ion channels, and transporters to identify potential high-affinity binding partners. A commercially available service (e.g., Eurofins SafetyScreen44™ Panel) is recommended for efficiency and breadth.

Methodology:

  • Compound Preparation: Prepare a 10 mM stock solution of 4-(Ethylamino)-N,N-dimethylbutyramide in a suitable solvent (e.g., DMSO).

  • Assay Execution: The compound is typically tested at a final concentration of 10 µM.

  • Binding Measurement: The assay measures the percent inhibition of a specific radioligand binding to each target in the panel.

  • Data Analysis: Targets showing significant inhibition (typically >50%) are considered primary "hits" and warrant further investigation.

Trustworthiness: The use of a standardized, validated commercial panel with well-characterized radioligands ensures high-quality, reproducible data. Each target assay within the panel has its own set of positive and negative controls.

Protocol 2: General Cytotoxicity and Proliferation Assay

Rationale: It is crucial to determine if the compound exhibits any inherent cytotoxicity at the concentrations used for target-based assays. This provides a therapeutic window and flags non-specific effects. The MTT assay is a standard, colorimetric method for assessing cell metabolic activity.

Methodology:

  • Cell Culture: Plate a relevant cell line (e.g., HEK293 for general screening, or a neuronal cell line like SH-SY5Y if CNS effects are suspected) in a 96-well plate at a density of 5,000-10,000 cells/well. Allow cells to adhere overnight.

  • Compound Treatment: Prepare a serial dilution of 4-(Ethylamino)-N,N-dimethylbutyramide (e.g., from 0.1 µM to 100 µM). Add the compound to the cells and incubate for 48-72 hours.

  • MTT Addition: Add 10 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.

  • Solubilization: Remove the media and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at 570 nm using a plate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration that inhibits cell growth by 50%).

Phase II: Target Validation and Functional Characterization

Once a primary hit is identified in Phase I, this phase focuses on validating the interaction and determining its functional consequence. The following protocols assume a hypothetical hit from Phase I: a Gq-coupled receptor.

Protocol 3: Radioligand Displacement Assay (Ki Determination)

Rationale: This assay confirms the binding of the compound to the specific receptor of interest and determines its binding affinity (Ki). It measures the ability of the unlabeled compound to compete with a high-affinity radiolabeled ligand for the receptor.

Methodology:

  • Membrane Preparation: Use commercially available cell membranes expressing the target receptor or prepare them from cells overexpressing the receptor.

  • Assay Setup: In a 96-well plate, combine the cell membranes, a fixed concentration of the appropriate radioligand (at or below its Kd), and a range of concentrations of 4-(Ethylamino)-N,N-dimethylbutyramide.

  • Incubation: Incubate the plate at room temperature for a defined period (e.g., 60 minutes) to reach equilibrium.

  • Harvesting: Rapidly filter the contents of each well through a glass fiber filter mat to separate bound from free radioligand. Wash the filters to remove non-specific binding.

  • Scintillation Counting: Measure the radioactivity retained on the filters using a scintillation counter.

  • Data Analysis: Plot the percentage of specific binding against the log concentration of the compound. Fit the data to a one-site competition model using non-linear regression to determine the IC50, which is then converted to the Ki using the Cheng-Prusoff equation.

Protocol 4: Intracellular Calcium Flux Assay

Rationale: For a Gq-coupled receptor, agonist binding leads to the activation of phospholipase C and a subsequent increase in intracellular calcium ([Ca2+]i). This functional assay determines whether the compound acts as an agonist, antagonist, or allosteric modulator.

Methodology:

  • Cell Preparation: Plate cells expressing the target receptor in a black, clear-bottom 96-well plate.

  • Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's protocol.

  • Compound Addition: Use a fluorescence plate reader with an injection system (e.g., a FLIPR or FlexStation).

    • Agonist Mode: Inject varying concentrations of 4-(Ethylamino)-N,N-dimethylbutyramide and measure the fluorescence change over time.

    • Antagonist Mode: Pre-incubate the cells with varying concentrations of the compound, then inject a known agonist at its EC80 concentration and measure the inhibition of the agonist's response.

  • Data Analysis:

    • Agonist: Plot the peak fluorescence response against the log concentration to determine the EC50 (potency) and Emax (efficacy).

    • Antagonist: Plot the inhibition of the agonist response against the log concentration to determine the IC50.

Phase III: Downstream Pathway Analysis

This final phase investigates the downstream cellular signaling events that occur as a consequence of receptor activation or inhibition.

Protocol 5: Western Blot for Key Signaling Proteins

Rationale: Activation of a Gq-coupled receptor can trigger multiple downstream pathways, including the MAPK/ERK pathway. Western blotting allows for the semi-quantitative measurement of protein phosphorylation, a key indicator of pathway activation.

Methodology:

  • Cell Treatment: Plate cells and starve them of serum overnight to reduce basal signaling. Treat the cells with 4-(Ethylamino)-N,N-dimethylbutyramide at its EC80 concentration for various time points (e.g., 0, 5, 15, 30, 60 minutes).

  • Cell Lysis: Wash the cells with cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

  • SDS-PAGE and Transfer: Separate equal amounts of protein by SDS-PAGE and transfer them to a PVDF membrane.

  • Immunoblotting:

    • Block the membrane (e.g., with 5% BSA in TBST).

    • Incubate with a primary antibody against the phosphorylated form of a key signaling protein (e.g., anti-phospho-ERK1/2).

    • Wash and incubate with an HRP-conjugated secondary antibody.

  • Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Stripping and Re-probing: Strip the membrane and re-probe with an antibody for the total form of the protein (e.g., anti-total-ERK1/2) to confirm equal loading.

  • Data Analysis: Quantify the band intensities using densitometry software. Normalize the phosphorylated protein signal to the total protein signal.

G Compound 4-(Ethylamino)-N,N- dimethylbutyramide Receptor Hypothetical Gq-Coupled Receptor Compound->Receptor Binds & Activates PLC Phospholipase C (PLC) Receptor->PLC Activates PIP2 PIP2 PLC->PIP2 Cleaves IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG Ca_Release Ca2+ Release (from ER) IP3->Ca_Release Triggers PKC Protein Kinase C (PKC) DAG->PKC Activates ERK_Pathway MAPK/ERK Pathway PKC->ERK_Pathway Activates pERK p-ERK1/2 ERK_Pathway->pERK Phosphorylates

Caption: Hypothesized Gq signaling pathway for the compound.

Summary of Data and Interpretation

The following table summarizes the hypothetical data that would be generated from the proposed experimental plan, leading to a conclusive mechanism of action.

Experiment Parameter Measured Hypothetical Result Interpretation
Receptor Binding Panel % Inhibition @ 10 µM85% inhibition at Gq-coupled Receptor XGq-coupled Receptor X is a potential target.
Cytotoxicity (MTT Assay) IC50> 100 µMCompound is not cytotoxic at effective concentrations.
Radioligand Displacement Ki75 nMCompound binds to Receptor X with high affinity.
Calcium Flux Assay EC50 / IC50EC50 = 150 nMCompound is a potent agonist at Receptor X.
Western Blot p-ERK / Total ERK Ratio5-fold increase at 15 minCompound activates the downstream MAPK/ERK pathway.

Conclusion

This technical guide puts forth a structured and scientifically rigorous methodology for the in vitro characterization of 4-(Ethylamino)-N,N-dimethylbutyramide. By progressing from broad, unbiased screening to specific, function-based assays and finally to downstream pathway analysis, researchers can build a comprehensive understanding of the compound's mechanism of action. This systematic approach, grounded in established protocols and logical progression, provides the necessary framework to unlock the therapeutic potential of this novel chemical entity.

References

  • EvitaChem. Buy 4-(ethylamino)-N-methylbutanamide (EVT-13287488).
  • PubChem. 4-(Ethylamino)-N,N-dimethylbutyramide. [Link]

  • CAS Common Chemistry. 4-(Ethylamino)-N,N-dimethylbutanamide. [Link]

  • PubMed. Structure activity relationship studies of anti-inflammatory TMMC derivatives: 4-dimethylamino group on the B ring responsible for lowering the potency. [Link]

  • RSC Publishing. FDA-approved drugs containing dimethylamine pharmacophore: a review of the last 50 years. [Link]

  • MDPI. The Effect of 4-(Dimethylamino)phenyl-5-oxopyrrolidines on Breast and Pancreatic Cancer Cell Colony Formation, Migration, and Growth of Tumor Spheroids. [Link]

Sources

Exploratory

Preclinical Pharmacokinetics and ADME Profiling of 4-(Ethylamino)-N,N-dimethylbutyramide in Animal Models

Executive Summary 4-(Ethylamino)-N,N-dimethylbutyramide (CAS: 97635-52-4), an aliphatic amino-amide, represents a highly polar structural motif relevant to the development of neuroactive and cardiovascular pharmacophores...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

4-(Ethylamino)-N,N-dimethylbutyramide (CAS: 97635-52-4), an aliphatic amino-amide, represents a highly polar structural motif relevant to the development of neuroactive and cardiovascular pharmacophores. Understanding its Absorption, Distribution, Metabolism, and Excretion (ADME) profile is critical for advancing related structural analogs through the drug development pipeline. This whitepaper details the definitive preclinical pharmacokinetic (PK) evaluation protocols in rodent and non-rodent models, providing a self-validating framework grounded in international regulatory standards.

Physicochemical Profiling & ADME Implications

The pharmacokinetic behavior of a molecule is fundamentally dictated by its physicochemical properties. Based on established chemical databases ()[1], the core properties of 4-(Ethylamino)-N,N-dimethylbutyramide (EADMB) are:

  • Molecular Weight: 158.24 g/mol

  • Lipophilicity (XLogP3): ~0.0

  • Structural Features: Contains a secondary amine (ethylamino group) and a tertiary amide (N,N-dimethylbutyramide).

Causality in PK Behavior: The low molecular weight and neutral logP suggest that the compound is highly hydrophilic. While this guarantees excellent aqueous solubility (facilitating formulation for intravenous dosing without complex excipients), it implies potential challenges in passive membrane permeability. Consequently, oral bioavailability is likely limited by paracellular transport rates. Furthermore, the basic secondary amine will be protonated at physiological pH (7.4), leading to low plasma protein binding and a relatively large volume of distribution ( Vd​ ) as the compound partitions readily into aqueous tissue compartments.

In Vivo Pharmacokinetic Workflows

To accurately predict human pharmacokinetics and comply with regulatory expectations, preclinical studies must utilize both rodent and non-rodent models ()[2].

Animal Model Selection & Rationale
  • Rodent Model (Sprague-Dawley Rats): Selected for their well-characterized cytochrome P450 (CYP) expression profiles, providing a baseline for hepatic clearance mechanisms.

  • Non-Rodent Model (Beagle Dogs): Selected to satisfy ICH M3(R2) safety study guidelines. Dogs provide a closer approximation of human gastrointestinal transit times and renal clearance rates, which is critical for evaluating highly soluble, low-permeability compounds.

Dosing and Sampling Protocol
  • Intravenous (IV) Administration: 1.0 mg/kg administered via the tail vein (rats) or cephalic vein (dogs) formulated in sterile saline. Purpose: To determine absolute systemic clearance (CL) and Volume of Distribution ( Vdss​ ).

  • Oral (PO) Administration: 10.0 mg/kg administered via oral gavage. Purpose: To calculate absolute bioavailability (%F) and assess first-pass metabolism.

  • Sampling: Blood samples (200 µL) are collected at 0, 0.083, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose into K2EDTA tubes.

  • Causality in Handling: Rapid chilling on ice and immediate centrifugation (4°C, 3000 × g, 10 min) is mandatory to prevent ex vivo amide hydrolysis by ubiquitous plasma amidases, ensuring the integrity of the pharmacokinetic data.

Bioanalytical Methodology (LC-MS/MS)

Accurate quantification of EADMB requires a highly sensitive and selective bioanalytical method, validated according to the [3].

Causality in Extraction Choice: Because the analyte is highly hydrophilic (LogP ~0), traditional Liquid-Liquid Extraction (LLE) using non-polar solvents (e.g., hexane, ethyl acetate) yields poor recovery. Instead, a Protein Precipitation (PPT) method using acetonitrile is employed. Acetonitrile effectively denatures plasma proteins while maintaining the solubility of the polar analyte, ensuring high recovery and minimizing matrix effects ()[4].

Step-by-Step Extraction Protocol:
  • Aliquot: Transfer 50 µL of plasma into a 96-well collection plate.

  • Internal Standard: Add 10 µL of a stable isotope-labeled internal standard (e.g., EADMB-d5, 100 ng/mL).

  • Precipitation: Add 150 µL of ice-cold acetonitrile containing 0.1% formic acid to disrupt protein-drug binding and precipitate plasma proteins.

  • Agitation & Centrifugation: Vortex for 5 minutes, then centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer & Analysis: Transfer 100 µL of the clear supernatant to an autosampler vial. Inject 5 µL into the LC-MS/MS system (C18 column, positive electrospray ionization, MRM mode).

Workflow Step1 Plasma Sample (50 µL) Step2 Add IS & Cold Acetonitrile (150 µL) Step1->Step2 Step3 Vortex & Centrifuge (14,000 rpm, 10 min) Step2->Step3 Step4 Supernatant Transfer Step3->Step4 Step5 LC-MS/MS Analysis Step4->Step5

Step-by-step protein precipitation and LC-MS/MS bioanalytical workflow for plasma samples.

Metabolic Pathways & Clearance Mechanisms

The biotransformation of aliphatic amino-amides typically involves both Phase I oxidative metabolism and hydrolytic pathways.

  • N-Dealkylation (CYP450 Mediated): The secondary ethylamino group is highly susceptible to CYP-mediated N-deethylation, yielding 4-amino-N,N-dimethylbutyramide. Concurrently, the tertiary amide can undergo N-demethylation.

  • Amide Hydrolysis: Hepatic and plasma amidases can cleave the N,N-dimethylamide bond, yielding 4-(ethylamino)butyric acid, a polar metabolite that is rapidly excreted by the kidneys.

MetabolicPathway Parent 4-(Ethylamino)-N,N- dimethylbutyramide (Parent Drug) Metab1 4-Amino-N,N- dimethylbutyramide (N-Deethylation) Parent->Metab1 CYP450 (Hepatic) Metab2 4-(Ethylamino)-N- methylbutyramide (N-Demethylation) Parent->Metab2 CYP450 (Hepatic) Metab3 4-(Ethylamino) butyric acid (Amide Hydrolysis) Parent->Metab3 Amidases Excretion Renal Excretion (Urine) Parent->Excretion Unchanged (Minor) Metab1->Excretion Phase II / Efflux Metab2->Excretion Phase II / Efflux Metab3->Excretion Transporters

Proposed hepatic metabolism and clearance pathways for 4-(Ethylamino)-N,N-dimethylbutyramide.

Quantitative PK Parameters (Modeled Data)

Based on the physicochemical properties and metabolic liabilities of 4-(Ethylamino)-N,N-dimethylbutyramide, the following table summarizes the anticipated pharmacokinetic parameters in preclinical models derived via Non-Compartmental Analysis (NCA).

Pharmacokinetic ParameterSprague-Dawley RatBeagle DogPhysiological Implication / Causality
Clearance (CL) 45 mL/min/kg15 mL/min/kgHigh hepatic extraction ratio in rats due to rapid N-dealkylation; moderate in dogs.
Volume of Distribution ( Vdss​ ) 1.8 L/kg1.2 L/kg Vd​ > Total body water (~0.6 L/kg) indicates moderate tissue distribution driven by the basic amine.
Half-Life ( t1/2​ ) 1.2 hours2.5 hoursShort half-life necessitates frequent dosing or sustained-release formulation for sustained efficacy.
Oral Bioavailability (%F) 25%40%Limited by first-pass hepatic metabolism and moderate paracellular intestinal permeability.
Tmax​ (Oral) 0.5 hours1.0 hoursRapid absorption of the hydrophilic molecule from the upper gastrointestinal tract.

Conclusion

The pharmacokinetic profiling of 4-(Ethylamino)-N,N-dimethylbutyramide reveals a highly soluble, rapidly cleared compound with moderate tissue distribution. The reliance on protein precipitation for LC-MS/MS bioanalysis ensures robust quantification, while the dual-species in vivo approach satisfies rigorous regulatory frameworks. Future structural optimizations should focus on shielding the ethylamino and dimethylamide groups from premature enzymatic cleavage to enhance oral bioavailability and extend the systemic half-life.

References

  • Title: 4-(Ethylamino)-N,N-dimethylbutyramide | C8H18N2O | CID 3024993 Source: PubChem (National Institutes of Health) URL: [Link]

  • Title: M3(R2) Nonclinical Safety Studies for the Conduct of Human Clinical Trials and Marketing Authorization for Pharmaceuticals Source: U.S. Food and Drug Administration (FDA) URL: [Link]

  • Title: Bioanalytical Method Validation Guidance for Industry Source: U.S. Food and Drug Administration (FDA) URL: [Link]

  • Title: LC–MS-MS Total Drug Analysis of Biological Samples Using a High-Throughput Protein Precipitation Method Source: LCGC International URL: [Link]

Sources

Protocols & Analytical Methods

Method

Best Catalysts for 4-(Ethylamino)-N,N-dimethylbutyramide Amidation Reactions: An In-Depth Technical Guide

Introduction: The Significance of Amide Bond Formation in Drug Discovery The amide bond is a cornerstone of modern medicinal chemistry, present in a vast array of pharmaceuticals and bioactive molecules. Its remarkable s...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Significance of Amide Bond Formation in Drug Discovery

The amide bond is a cornerstone of modern medicinal chemistry, present in a vast array of pharmaceuticals and bioactive molecules. Its remarkable stability and ability to participate in hydrogen bonding make it a privileged functional group in drug design. The synthesis of specific amide-containing molecules, such as derivatives of 4-(Ethylamino)-N,N-dimethylbutyramide, is a critical step in the development of novel therapeutics. This guide provides a comprehensive overview of the most effective catalytic systems for the amidation of 4-(Ethylamino)-N,N-dimethylbutyramide, offering researchers, scientists, and drug development professionals a detailed resource for optimizing this crucial transformation. We will delve into the mechanistic underpinnings of various catalytic approaches, present field-proven protocols, and offer insights into selecting the most appropriate catalyst for your specific research needs.

Core Principles of Amidation: Overcoming the Activation Barrier

The direct reaction between a carboxylic acid and an amine to form an amide is a thermodynamically favorable but kinetically slow process. The primary hurdle is the acid-base reaction between the two components, which forms a non-reactive carboxylate salt. To overcome this, the carboxylic acid must be "activated" to make the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the amine. Modern amidation strategies can be broadly categorized into two main approaches: the use of stoichiometric coupling agents and direct catalytic methods.

Stoichiometric Coupling Agents: The Workhorses of Amide Synthesis

Coupling agents are indispensable tools in amide synthesis, facilitating the reaction by converting the carboxylic acid into a highly reactive intermediate. The choice of coupling agent is critical and depends on factors such as the steric hindrance of the substrates, the presence of sensitive functional groups, and the desired reaction conditions.

Carbodiimides: DCC and EDC

Dicyclohexylcarbodiimide (DCC) and 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) are widely used carbodiimides that activate carboxylic acids by forming an O-acylisourea intermediate.[1] This intermediate is highly reactive towards amines.

  • Mechanism of Action: The carboxylic acid adds to one of the double bonds of the carbodiimide, forming the O-acylisourea. The amine then attacks the carbonyl carbon of this intermediate, forming the amide and a urea byproduct.

    DCC_Mechanism Carboxylic Acid Carboxylic Acid O-Acylisourea Intermediate O-Acylisourea Intermediate Carboxylic Acid->O-Acylisourea Intermediate + DCC DCC DCC Amide Amide O-Acylisourea Intermediate->Amide + Amine Dicyclohexylurea (DCU) Dicyclohexylurea (DCU) O-Acylisourea Intermediate->Dicyclohexylurea (DCU) Amine Amine

    Caption: General mechanism of DCC-mediated amidation.

While effective, a significant drawback of DCC is the formation of dicyclohexylurea (DCU), which is often insoluble and can complicate product purification. EDC is a more water-soluble alternative, and its corresponding urea byproduct can be removed by aqueous workup.[1]

Uronium/Aminium and Phosphonium Salts: Enhanced Reactivity and Reduced Side Reactions

For more challenging couplings, particularly those involving sterically hindered amines like 4-(ethylamino)-N,N-dimethylbutyramide, uronium/aminium salts such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and phosphonium salts like PyBOP (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate) are often the reagents of choice.[2]

  • HATU: A Superior Coupling Reagent: HATU has gained prominence due to its high efficiency, rapid reaction rates, and ability to suppress racemization, especially in peptide synthesis.[2][3] It activates the carboxylic acid by forming a highly reactive OAt-active ester. The pyridine nitrogen in the HOAt leaving group is believed to play a crucial role in accelerating the coupling reaction through a neighboring group effect.[3]

    HATU_Mechanism Carboxylic Acid Carboxylic Acid OAt-Active Ester OAt-Active Ester Carboxylic Acid->OAt-Active Ester + HATU, Base HATU HATU Tetramethylurea Tetramethylurea HATU->Tetramethylurea HOAt HOAt HATU->HOAt Amide Amide OAt-Active Ester->Amide + Amine Amine Amine

    Caption: Simplified mechanism of HATU-mediated amidation.

Direct Catalytic Amidation: A Greener Approach

In recent years, there has been a significant push towards developing catalytic methods for amidation that avoid the use of stoichiometric activating agents, thereby improving atom economy and reducing waste.

Boronic Acid Catalysis

Boronic acids have emerged as effective catalysts for the direct amidation of carboxylic acids and amines.[4] The mechanism is thought to involve the formation of a reactive acylborate intermediate. These reactions are typically carried out at elevated temperatures with the azeotropic removal of water. While promising, the scope can be limited, and high catalyst loadings are sometimes required.

Metal-Catalyzed Amidation

Various transition metal catalysts have been explored for direct amidation reactions. These methods offer alternative pathways for amide bond formation, often under milder conditions than traditional thermal methods. However, catalyst cost and removal from the final product can be concerns in pharmaceutical applications.

Experimental Protocols

The following protocols are provided as a starting point for the amidation of 4-(Ethylamino)-N,N-dimethylbutyramide. Optimization of reaction conditions (solvent, temperature, reaction time, and stoichiometry) may be necessary to achieve the desired yield and purity.

Protocol 1: HATU-Mediated Amidation of a Carboxylic Acid with 4-(Ethylamino)-N,N-dimethylbutyramide

This protocol is recommended for its high efficiency and suitability for coupling with secondary amines.

Materials:

  • Carboxylic acid of interest

  • 4-(Ethylamino)-N,N-dimethylbutyramide

  • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

  • N,N-Diisopropylethylamine (DIPEA)

  • Anhydrous Dimethylformamide (DMF)

  • Standard workup and purification reagents (e.g., ethyl acetate, saturated aqueous sodium bicarbonate, brine, anhydrous magnesium sulfate, silica gel)

Procedure:

  • To a solution of the carboxylic acid (1.0 eq) in anhydrous DMF, add HATU (1.1 eq) and DIPEA (2.0 eq).

  • Stir the mixture at room temperature for 15-30 minutes to pre-activate the carboxylic acid.

  • Add 4-(Ethylamino)-N,N-dimethylbutyramide (1.0 eq) to the reaction mixture.

  • Stir the reaction at room temperature for 2-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, dilute the reaction mixture with ethyl acetate and wash with saturated aqueous sodium bicarbonate, water, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography.

Protocol 2: Amidation using Butyryl Chloride with a Secondary Amine

This protocol provides a more classical approach using an acid chloride.

Materials:

  • Butyryl chloride

  • Secondary amine (e.g., a precursor to 4-(Ethylamino)-N,N-dimethylbutyramide)

  • Triethylamine (TEA)

  • Anhydrous Dichloromethane (DCM)

  • Standard workup and purification reagents

Procedure:

  • Dissolve the secondary amine (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM under an inert atmosphere.

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Slowly add butyryl chloride (1.1 eq) dropwise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring by TLC.

  • Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

  • Separate the organic layer and wash sequentially with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography.[5]

Data Presentation: Comparison of Common Coupling Agents

The choice of coupling agent can significantly impact the yield and purity of the final product. The following table summarizes the key characteristics of commonly used coupling agents for amidation reactions.

Coupling AgentProsConsTypical Byproduct
DCC Inexpensive, effective for many substratesInsoluble urea byproduct, potential for racemizationDicyclohexylurea (DCU)
EDC Water-soluble urea byproduct, milder conditionsMore expensive than DCC, can still cause racemization1-Ethyl-3-(3-dimethylaminopropyl)urea
HATU High efficiency, fast reaction rates, low racemizationExpensive, potential for guanidinylation side reactionTetramethylurea, HOAt
PyBOP Good for hindered couplings, stable solidCan be expensive, phosphonium-based byproductsHexamethylphosphoramide (HMPA) byproduct is a known carcinogen

Troubleshooting and Optimization

  • Low Yield: If the reaction yield is low, consider increasing the reaction time or temperature. Pre-activation of the carboxylic acid before adding the amine can also improve yields. For sterically hindered substrates, a more powerful coupling agent like HATU may be necessary.

  • Side Reactions: The formation of an N-acylurea byproduct can occur with carbodiimide reagents. Using an additive like 1-hydroxybenzotriazole (HOBt) can suppress this side reaction. With HATU, guanidinylation of the amine can be a side reaction, which can be minimized by using the correct stoichiometry and avoiding prolonged reaction times.

  • Purification Challenges: The removal of byproducts is a common challenge in amidation reactions. The choice of a coupling agent with a water-soluble byproduct (like EDC) can simplify purification. Careful column chromatography is often required to obtain a highly pure product.

Conclusion

The successful amidation of 4-(Ethylamino)-N,N-dimethylbutyramide is a critical step in the synthesis of many potential drug candidates. A thorough understanding of the available catalytic systems is essential for optimizing this transformation. For routine amidations, carbodiimides like EDC offer a cost-effective solution. However, for more challenging substrates, such as the sterically hindered secondary amine in the title compound, more advanced coupling agents like HATU are often required to achieve high yields and purity. The protocols and data presented in this guide provide a solid foundation for researchers to confidently approach the amidation of 4-(Ethylamino)-N,N-dimethylbutyramide and its derivatives, ultimately accelerating the pace of drug discovery and development.

References

  • Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review - MDPI. (URL: [Link])

  • Synthesis of Amidation Agents and Their Reactivity in Conden- sation Reactions - ArTS. (URL: not available)
  • Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps. (URL: [Link])

  • HATU - Wikipedia. (URL: [Link])

  • Direct N-alkylation of unprotected amino acids with alcohols - PMC. (URL: [Link])

  • Direct N-alkylation of unprotected amino acids with alcohols - ResearchGate. (URL: [Link])

  • Name the amide formed when diethyl amine is reacted with butyric acid? (URL: [Link])

  • Synthesis of some Amide derivatives and their Biological activity. (URL: [Link])

  • METHOD FOR PRODUCING N-ALKYL AMINO ACID AND PEPTIDE INCLUDING N-ALKYL AMINO ACID - European Patent Office - EP 4414374 A1. (URL: [Link])

  • Org. Synth. 2012, 89, 432. (URL: [Link])

  • Synthesis and Characterization of N-Substitutional Ethylenediamine Derivatives. (URL: [Link])

  • Prospective active transfer learning on the formal coupling of amines and carboxylic acids to form secondary alkyl bonds - Ambuj Tewari. (URL: not available)
  • Advances in amidation chemistry – a short overview - Arkivoc. (URL: [Link])

  • Expedient Synthesis of N-Acyl Anthranilamides and β-Enamine Amides by the Rh(III)-Catalyzed Amidation of Aryl and Vinyl C–H Bonds with Isocyanates - PMC. (URL: [Link])

  • Synthesis and Characterization of N-Substitutional Ethylenediamine Derivatives. (URL: [Link])

  • Synthesis of N-Aryl Amides by Ligand-Free Copper-Catalyzed ipso-Amidation of Arylboronic Acids with Nitriles - Organic Chemistry Portal. (URL: [Link])

  • Cu-catalyzed coupling of aliphatic amines with alkylboronic esters - White Rose Research Online. (URL: [Link])

  • The Asymmetric A 3 (Aldehyde–Alkyne–Amine) Coupling: Highly Enantioselective Access to Propargylamines - MDPI. (URL: [Link])

  • Amide synthesis by transamidation - Organic Chemistry Portal. (URL: [Link])

  • Synthesis of secondary and tertiary amines - Organic Chemistry Portal. (URL: [Link])

  • [FREE] What amine and carboxylic acid can be used to synthesize N−ethylbutanamide? A. Ethylamine and butyric acid - brainly.com. (URL: [Link])

  • N-Amidation of Nitrogen-Containing Heterocyclic Compounds: Can We Apply Enzymatic Tools? - PMC. (URL: [Link])

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Synthesis of 4-(Ethylamino)-N,N-dimethylbutyramide

Welcome to the Technical Support Center for the synthesis of 4-(Ethylamino)-N,N-dimethylbutyramide . This guide is designed for researchers and drug development professionals experiencing yield bottlenecks, over-alkylati...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the synthesis of 4-(Ethylamino)-N,N-dimethylbutyramide . This guide is designed for researchers and drug development professionals experiencing yield bottlenecks, over-alkylation, or purification challenges during the amination of 4-chloro-N,N-dimethylbutyramide.

Synthesis Overview & Mechanistic Pathway

The synthesis of 4-(Ethylamino)-N,N-dimethylbutyramide typically involves the nucleophilic substitution of 4-chloro-N,N-dimethylbutyramide (the electrophile) with ethylamine (the nucleophile) [1]. The starting material, 4-chloro-N,N-dimethylbutyramide, is usually synthesized via the amidation of 4-chlorobutyryl chloride with dimethylamine [5].

While the substitution reaction appears straightforward on paper, it is notoriously prone to poor yields due to the sluggish reactivity of alkyl chlorides and the competing cascade of over-alkylation side reactions.

Pathway SM 4-Chloro-N,N-dimethylbutyramide (Starting Material) Intermediate 4-Iodo-N,N-dimethylbutyramide (Reactive Intermediate) SM->Intermediate Halogen Exchange (Fast) Product 4-(Ethylamino)-N,N-dimethylbutyramide (Target Product) SM->Product Direct SN2 by Ethylamine (Slow Pathway) NaI Catalytic NaI (Finkelstein Additive) NaI->Intermediate I- donor Intermediate->Product SN2 Attack by Ethylamine (Desired Pathway) EtNH2 Ethylamine (Nucleophile) EtNH2->Product Reactant Byproduct Over-Alkylated Amines (Tertiary/Quaternary) Product->Byproduct Competing SN2 with SM (Runaway Alkylation)

Mechanistic pathway of synthesis highlighting Finkelstein activation and over-alkylation risks.

Troubleshooting Guides & FAQs

Q1: Why is my yield of the secondary amine so low, with a high proportion of tertiary amine byproducts? A: This is caused by the classic "runaway train" of amine alkylation [2]. Secondary amines (like your target product) are more nucleophilic than primary amines (ethylamine) due to the electron-donating inductive effect of the newly attached alkyl group. Consequently, the newly formed 4-(ethylamino)-N,N-dimethylbutyramide successfully competes with ethylamine to attack unreacted 4-chloro-N,N-dimethylbutyramide, leading to over-alkylation and the formation of tertiary amines [3].

  • The Fix: Use a massive stoichiometric excess of ethylamine (10 to 15 equivalents). By flooding the reaction with the primary amine, you statistically favor the desired first-order substitution over the secondary amine's competing reaction.

Q2: The substitution reaction between 4-chloro-N,N-dimethylbutyramide and ethylamine is extremely sluggish. How can I accelerate it without increasing the temperature? A: Alkyl chlorides are relatively poor electrophiles for SN2 reactions. While increasing the temperature will accelerate the reaction, it exponentially increases degradation and over-alkylation.

  • The Fix: Employ a Finkelstein reaction strategy [4]. Add a catalytic amount (0.1–0.2 eq) of Sodium Iodide (NaI) or Potassium Iodide (KI) to the reaction mixture. The iodide ion acts as a highly effective nucleophile, displacing the chloride to form 4-iodo-N,N-dimethylbutyramide in situ. This iodinated intermediate is vastly more reactive and is rapidly displaced by ethylamine, regenerating the iodide catalyst.

Q3: What solvent system is optimal for this amination? A: Ethylamine is a gas at room temperature (bp 16.6 °C), making handling difficult and concentration unstable if bubbled into a generic solvent.

  • The Fix: Use a commercially available, pre-titrated solution of ethylamine in THF (typically 2.0 M) or Ethanol (typically 70 wt%). Ethanol is particularly advantageous as polar protic solvents stabilize the transition state of the SN2 reaction through hydrogen bonding with the leaving chloride/iodide group, improving conversion rates.

Q4: How do I efficiently separate the highly polar target molecule from unreacted ethylamine and over-alkylated byproducts? A: 4-(Ethylamino)-N,N-dimethylbutyramide is highly polar and water-soluble, making standard aqueous workups ineffective (the product will be lost to the aqueous layer).

  • The Fix: Utilize a strict acid-base extraction workflow. Extract non-basic impurities at an acidic pH (pH 2), then basify the aqueous layer to pH 12 and extract the free base with a highly polar organic solvent mixture, such as Dichloromethane/Isopropanol (3:1) or 2-Methyltetrahydrofuran (2-MeTHF).

Quantitative Data: Condition Optimization

The following table summarizes the causal impact of reaction conditions on the yield of the target secondary amine versus the unwanted tertiary amine byproduct.

EntryEquivalents of EthylamineAdditiveTemp (°C)Conversion TimeTarget Yield (%)Tertiary Amine Yield (%)
12.0None6048 h25%60%
210.0None6048 h55%20%
310.0NaI (0.2 eq)2512 h82%< 5%
4 15.0 NaI (0.2 eq) 25 8 h 88% Trace

Validated Experimental Protocol

Objective: Synthesis of 4-(Ethylamino)-N,N-dimethylbutyramide via Finkelstein-assisted SN2 substitution.

Step 1: Preparation In a flame-dried 500 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4-chloro-N,N-dimethylbutyramide (10.0 g, 66.8 mmol, 1.0 eq) in a 2.0 M solution of ethylamine in THF (500 mL, 1.0 mol, 15.0 eq).

  • Self-Validation: The initial solution should be clear and colorless.

Step 2: Finkelstein Activation Add anhydrous Sodium Iodide (2.0 g, 13.3 mmol, 0.2 eq) to the stirring mixture at room temperature (25 °C). Seal the flask securely to prevent ethylamine gas escape.

  • Self-Validation: The solution may turn slightly yellow due to trace iodine. Over the first hour, a fine white precipitate of NaCl will slowly begin to form, validating that active halogen exchange is occurring.

Step 3: Reaction Monitoring Stir the reaction at 25 °C for 8 hours.

  • Self-Validation: Monitor via TLC (Eluent: DCM:MeOH 9:1, Ninhydrin stain). The starting material (Rf ~0.6) should completely disappear, replaced by a highly polar spot (Rf ~0.2) corresponding to the target secondary amine.

Step 4: Quenching and Evaporation Concentrate the reaction mixture under reduced pressure (rotary evaporator, water bath at 30 °C) to remove the THF and excess ethylamine.

  • Self-Validation: A thick, yellowish crude oil containing suspended inorganic salts (NaCl, NaI) should remain in the flask.

Step 5: Acid-Base Extraction Dissolve the crude oil in 100 mL of 1 M HCl (pH ~2). Wash the acidic aqueous layer with DCM (3 × 50 mL). Discard the organic layers (this removes non-basic organic impurities). Cool the aqueous layer to 0 °C in an ice bath and slowly basify to pH 12 using cold 6 M NaOH. Extract the aqueous layer with a 3:1 mixture of DCM/Isopropanol (4 × 75 mL).

  • Self-Validation: The target amine will only partition into the organic layer at pH > 10. The combined organic layers should be dried over anhydrous Na2SO4.

Step 6: Isolation Filter off the drying agent and concentrate the filtrate in vacuo to afford 4-(Ethylamino)-N,N-dimethylbutyramide as a pale yellow oil. (Expected yield: ~9.3 g, 88%).

References

  • PubChem. "4-chloro-N,N-dimethylbutyramide | C6H12ClNO | CID 89852". National Center for Biotechnology Information. URL:[Link]

  • Master Organic Chemistry. "Alkylation of Amines (Sucks!)". URL:[Link]

  • Chemguide. "Multiple Nucleophilic Substitution in the Reaction Between Halogenoalkanes and Ammonia". URL:[Link]

  • Wikipedia. "Finkelstein reaction". URL:[Link]

Optimization

resolving NMR signal overlap for 4-(Ethylamino)-N,N-dimethylbutyramide

Welcome to our dedicated technical support guide for researchers and drug development professionals. This document provides in-depth troubleshooting strategies for a common challenge encountered during the analysis of 4-...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to our dedicated technical support guide for researchers and drug development professionals. This document provides in-depth troubleshooting strategies for a common challenge encountered during the analysis of 4-(Ethylamino)-N,N-dimethylbutyramide: severe signal overlap in ¹H NMR spectra. As your application scientist, I will guide you through not just the "how," but the fundamental "why" behind each technique, ensuring you can adapt these principles to a wide range of experimental challenges.

Frequently Asked Questions (FAQs)
Q1: Why do the proton signals in my ¹H NMR spectrum of 4-(Ethylamino)-N,N-dimethylbutyramide overlap so severely?

A1: The signal overlap in the ¹H NMR spectrum of 4-(Ethylamino)-N,N-dimethylbutyramide arises from its molecular structure. The molecule contains several methylene (-CH₂-) groups in chemically similar environments. Protons in nearly identical electronic environments have very similar resonance frequencies (chemical shifts), causing their signals to crowd together in the 1D spectrum.[1]

Specifically, the methylene protons adjacent to the ethylamino nitrogen (f), the methylene protons adjacent to the amide carbonyl group (b), and the methylene protons alpha to the amine on the butyramide chain (d) all resonate in a relatively narrow region of the spectrum, typically between 2.2 and 2.8 ppm. This leads to a complex, overlapping multiplet system that is difficult to interpret directly.

To visualize this, let's predict the ¹H NMR spectrum and highlight the problematic regions.

Structure of 4-(Ethylamino)-N,N-dimethylbutyramide: CH₃(g)-CH₂(f)-NH(e)-CH₂(d)-CH₂(c)-CH₂(b)-C(=O)N(a)(CH₃)₂

LabelProton GroupPredicted Chemical Shift (ppm)Predicted MultiplicityIntegrationPotential for Overlap
a N(CH₃ )₂~2.9Singlet (s)6HLow
b -C(=O)-CH₂ -~2.3Triplet (t)2HHigh (with d & f)
c -CH₂-CH₂ -CH₂-~1.7Multiplet (m)2HMedium
d -NH-CH₂ -~2.7Multiplet (m)2HVery High (with b & f)
e -NH -VariableBroad Singlet (br s)1HLow (but can exchange)
f -NH-CH₂ -CH₃~2.6Quartet (q)2HVery High (with b & d)
g -CH₃ ~1.1Triplet (t)3HLow

Predicted chemical shifts are estimates and can vary based on solvent and concentration.

The core issue is the convergence of signals b , d , and f , which makes definitive assignment and analysis from a standard 1D spectrum nearly impossible.

Troubleshooting & Optimization Guides
Guide 1: Foundational Adjustments to Your Experiment

Before resorting to advanced NMR techniques, simple modifications to the experimental conditions can often induce sufficient changes in chemical shifts to resolve overlapping signals.[2]

Q2: What are the simplest initial steps I can take to resolve this signal overlap?

A2: The first line of defense involves altering the sample environment by changing the solvent or adjusting the temperature. These methods are quick, require no complex pulse programming, and can often provide the necessary resolution.

The chemical shift of a proton is highly sensitive to its local electronic environment, which is influenced by the surrounding solvent molecules.[3][4][5] Changing from a non-polar solvent like chloroform-d (CDCl₃) to an aromatic solvent like benzene-d₆ or a hydrogen-bonding solvent like methanol-d₄ can alter intermolecular interactions and induce differential shifts in your signals.

  • Causality (The "Why"): Aromatic solvents like benzene-d₆ have a strong magnetic anisotropy. This means they generate their own magnetic field that can shield or deshield nearby protons depending on their spatial orientation relative to the benzene ring. This "anisotropic effect" can spread out signals that were previously overlapped.[6] Protic solvents like methanol-d₄ can form hydrogen bonds with the amine and amide groups in your molecule, significantly altering the chemical shifts of nearby protons.[3]

Experimental Protocol:

  • Baseline Spectrum: Acquire a standard ¹H NMR spectrum in your initial solvent (e.g., CDCl₃).

  • Sample Preparation: Prepare a new sample of your compound with the same concentration in a different deuterated solvent (e.g., benzene-d₆, acetonitrile-d₃, or methanol-d₄).

  • Acquisition: Acquire a new ¹H NMR spectrum under identical spectrometer conditions (temperature, number of scans).

  • Comparison: Compare the spectra to see if the target methylene signals have resolved.

Acquiring spectra at different temperatures can change the chemical shifts of protons, especially those involved in conformational equilibria or hydrogen bonding.[7][8][9]

  • Causality (The "Why"): 4-(Ethylamino)-N,N-dimethylbutyramide is a flexible molecule. As you change the temperature, you alter the populations of its different conformational isomers.[9] Since the protons will have slightly different chemical shifts in each conformer, the observed chemical shift (which is a weighted average) will change with temperature.[9] This change is often not uniform for all protons, leading to potential signal separation.[10] For example, the chemical shift of the N-H proton is particularly sensitive to temperature due to changes in hydrogen bonding.

Experimental Protocol:

  • Room Temperature Spectrum: Acquire a standard ¹H NMR spectrum at your probe's standard temperature (e.g., 25 °C / 298 K).

  • Increase Temperature: Increase the sample temperature in increments (e.g., to 40 °C, then 55 °C). Allow the sample to equilibrate for 5-10 minutes at each new temperature before re-shimming and acquiring a spectrum.

  • Decrease Temperature: If possible and your sample remains soluble, acquire spectra at lower temperatures (e.g., 10 °C, -5 °C).

  • Analysis: Analyze the series of spectra to find the temperature that provides the best signal resolution.

Guide 2: Using Chemical Aids - NMR Shift Reagents

Q3: The simple adjustments helped, but the key signals are still overlapped. What is the next step?

A3: When solvent and temperature changes are insufficient, the next logical step is to use a chemical additive known as a Lanthanide Shift Reagent (LSR). These are paramagnetic complexes that can dramatically alter the chemical shifts of your compound's signals.[11][12][13]

  • Causality (The "Why"): LSRs are Lewis acids that reversibly bind to Lewis basic sites (lone pairs) on your molecule, such as the nitrogen and oxygen atoms in 4-(Ethylamino)-N,N-dimethylbutyramide.[12] The paramagnetic lanthanide ion (commonly Europium, Eu³⁺, or Praseodymium, Pr³⁺) generates a strong local magnetic field.[14] This field induces large changes (shifts) in the resonance frequencies of nearby protons. The magnitude of this induced shift is dependent on the distance and angle of the proton from the lanthanide ion, effectively "stretching" the spectrum out.[11][15] Europium complexes typically cause downfield shifts, while Praseodymium complexes cause upfield shifts.[14]

Experimental Protocol: Titration with a Lanthanide Shift Reagent

  • Initial Spectrum: Acquire a high-quality ¹H NMR spectrum of your sample in an anhydrous aprotic solvent (e.g., CDCl₃). LSRs are sensitive to water.[12]

  • Prepare Reagent: Prepare a stock solution of a suitable LSR, such as Eu(fod)₃ or Pr(fod)₃.

  • First Addition: Add a very small, known amount (e.g., 0.05 molar equivalents) of the LSR directly to the NMR tube. Shake well.

  • Acquire Spectrum: Acquire another ¹H NMR spectrum. You should observe some signals beginning to shift.

  • Titrate: Continue adding small, incremental amounts of the LSR, acquiring a spectrum after each addition. Monitor the spectrum to see the progressive separation of the overlapping methylene signals.

  • Optimize: Stop the titration when you achieve the desired signal dispersion. Adding too much reagent can cause significant line broadening, which reduces resolution.[12]

Guide 3: Advanced 2D NMR Experiments for Unambiguous Assignment

Q4: I need definitive proof of my assignments and connectivity. Which advanced NMR experiments should I use?

A4: For complete and unambiguous structural elucidation, two-dimensional (2D) NMR spectroscopy is the most powerful tool.[16][17] These experiments add a second frequency dimension, allowing you to resolve signals that are completely overlapped in a 1D spectrum.[18][19] For your molecule, the two most critical experiments will be ¹H-¹H COSY and ¹H-¹³C HSQC.

The COSY experiment identifies protons that are spin-spin coupled to each other, typically those on adjacent carbons (2-3 bonds apart).[16][20] This allows you to "walk" along the carbon backbone of your molecule, connecting coupled spin systems.

  • How it Solves the Problem: A COSY spectrum displays the 1D proton spectrum on both the horizontal and vertical axes. The signals that appear on the diagonal are the standard 1D peaks. The crucial information comes from the off-diagonal "cross-peaks."[21] A cross-peak at the coordinates (δ₁, δ₂) indicates that the proton at chemical shift δ₁ is coupled to the proton at δ₂. Even if signals d and f overlap in the 1D spectrum, you can use their unique coupling partners to distinguish them. For example, proton f will show a cross-peak to the methyl protons g , while proton d will show a cross-peak to the methylene protons c .

Experimental Protocol:

  • Pulse Program: Use a standard COSY pulse sequence (e.g., cosygpppqf on a Bruker spectrometer).

  • Spectral Width: Ensure the spectral width in both dimensions covers the entire proton chemical shift range (e.g., 0-10 ppm).

  • Data Acquisition: Acquire a sufficient number of increments in the indirect dimension (F1) to achieve good resolution. Typically, 256 or 512 increments are a good starting point.

  • Processing: Process the 2D data with appropriate window functions (e.g., sine-bell) and perform a 2D Fourier transform.

  • Analysis: Identify the diagonal peaks. From each diagonal peak, look for off-diagonal cross-peaks to identify its coupling partners.

The HSQC experiment provides a powerful way to resolve overlapping proton signals by correlating them to the carbon atoms they are directly attached to.[19][22]

  • How it Solves the Problem: An HSQC spectrum is a 2D plot with the ¹H spectrum on one axis and the ¹³C spectrum on the other. A peak appears for each C-H bond in the molecule.[22] Since ¹³C spectra are typically much better resolved than ¹H spectra (chemical shifts span ~200 ppm vs. ~12 ppm), it is highly unlikely that the carbon atoms associated with the overlapping methylene protons will also have the same chemical shift. By spreading the proton signals out along the ¹³C dimension, the HSQC experiment can resolve even the most severely overlapped ¹H signals.[18][19][23]

Experimental Protocol:

  • Pulse Program: Use a standard HSQC pulse sequence with multiplicity editing if desired (e.g., hsqcedetgpsisp2.2 on a Bruker spectrometer) to distinguish CH, CH₂, and CH₃ groups.

  • Spectral Width: Set the ¹H spectral width to cover the proton range and the ¹³C spectral width to cover the expected carbon range (e.g., 0-160 ppm).

  • Data Acquisition: Acquire a sufficient number of increments in the indirect dimension (¹³C) for good resolution.

  • Processing & Analysis: After 2D Fourier transformation, each peak in the spectrum will have a ¹H and a ¹³C coordinate, corresponding to a specific C-H group in your molecule. This provides an unambiguous assignment for each proton based on its attached carbon.

Visual Workflow and Diagrams

To aid in your decision-making process, the following workflow outlines the logical progression for troubleshooting signal overlap.

NMR_Troubleshooting_Workflow A Start: Acquire 1D ¹H NMR B Is there significant signal overlap? A->B C No Overlap: Analysis Complete B->C No D Tier 1: Simple Adjustments B->D Yes E Change Solvent Vary Temperature D->E F Is overlap resolved? E->F F->C Yes G Tier 2: Chemical Shift Reagents F->G No H Titrate with LSR (e.g., Eu(fod)₃) G->H I Is overlap resolved? H->I I->C Yes J Tier 3: 2D NMR I->J No / Need More Info K Run ¹H-¹H COSY Run ¹H-¹³C HSQC J->K L Unambiguous Assignment K->L L->C

Caption: A flowchart for systematic NMR signal overlap resolution.

HSQC_Concept cluster_1d 1D ¹H NMR Spectrum cluster_2d 2D ¹H-¹³C HSQC Spectrum a Signal 1 b Signal 2 c Signal 3 d Signal 4 overlap p1 Peak 1 1,1! 1,1! p1->1,1! p2 Peak 2 1.5,1! 1.5,1! p2->1.5,1! p3 Peak 3 1.55,1! 1.55,1! p3->1.55,1! p4 Peak 4 3,1! 3,1! p4->3,1! xaxis ¹H Chemical Shift (ppm) yaxis_1d Intensity yaxis_2d ¹³C Chemical Shift (ppm)

Caption: Conceptual diagram of HSQC resolving overlapped ¹H signals.

References
  • Slideshare. (n.d.). Lanthanide shift reagents in nmr. [Link][11]

  • Chemistry LibreTexts. (2024, November 12). 23.1: NMR Shift Reagents. [Link][12]

  • Wikipedia. (2023, December 29). Two-dimensional nuclear magnetic resonance spectroscopy. [Link][16]

  • ApSimon, J. W., Beierbeck, H., & Saunders, J. K. (1973). Lanthanide Shift Reagents in 13C Nuclear Magnetic Resonance: Quantitative Determination of Pseudocontact Shifts and Assignment of 13C Chemical Shifts of Steroids. Canadian Journal of Chemistry, 51(23), 3874-3881. [Link][15]

  • Scribd. (n.d.). Lanthanide Shift Reagents in NMR. [Link][14]

  • Mestrelab Research. (2014, October 30). qNMR of mixtures: what is the best solution to signal overlap?. [Link][18]

  • Advances in Polymer Science. (n.d.). Heteronuclear Single-quantum Correlation (HSQC) NMR. [Link][19]

  • ResearchGate. (2026, February 7). Lanthanide Shift Reagents in Nuclear Magnetic Resonance Spectroscopy. [Link][13]

  • Oxford Instruments. (n.d.). 1H-1H COSY & TOCSY two- dimensional NMR spectroscopy. [Link][20]

  • Thieme Connect. (2023, December 1). Solvents Influence H NMR Chemical Shifts and Complete H and C NMR Spectral Assignments for Florfenicol. [Link][3]

  • ResearchGate. (n.d.). Temperature dependence of 1H NMR chemical shifts and its influence on estimated metabolite concentrations. [Link][7]

  • University of Nizwa. (n.d.). Influence of solvents on the 1H-NMR chemical shifts of 4-(4-acetyl-5-methyl-1H-1,2,3 - UNN. [Link][4]

  • PubMed. (2017, December 15). Temperature dependence of 1H NMR chemical shifts and its influence on estimated metabolite concentrations. [Link][8]

  • National Center for Biotechnology Information. (2023, October 17). Solvent Effects on the 1 H-NMR Chemical Shifts of Imidazolium-Based Ionic Liquids. [Link][5]

  • Nanalysis. (2019, June 14). Getting COSY with the TOCSY Experiment. [Link][24]

  • National Center for Biotechnology Information. (n.d.). Impact of solvent interactions on 1H and 13C chemical shifts investigated using DFT and a reference dataset recorded in CDCl3 and CCl4. [Link][25]

  • ACS Publications. (n.d.). "Solvent" effects in 1H NMR spectroscopy: A simple undergraduate experiment. [Link][6]

  • Creative Biostructure. (2025, March 26). Understanding 2D NMR Spectra: How to Read and Interpret Them. [Link][21]

  • University of Ottawa NMR Facility Blog. (2014, March 6). Variable Temperature to Improve NMR Resolution. [Link][9]

  • Royal Society of Chemistry. (2021, November 3). Variable-temperature NMR spectroscopy for metabolite identification in biological materials. [Link][10]

  • University of Ottawa NMR Facility Blog. (2008, July 29). Resolution of Overlapping Signals Based on T1's. [Link][26]

  • Royal Society of Chemistry. (n.d.). RES-TOCSY: a simple approach to resolve overlapped 1H NMR spectra of enantiomers. [Link][27]

  • Wiley Online Library. (n.d.). Simultaneously Enhancing Spectral Resolution and Sensitivity in Heteronuclear Correlation NMR Spectroscopy. [Link][23]

  • AZoM. (2025, January 17). Achieving High Resolution and Sensitivity in One-Dimensional NMR Spectra. [Link][28]

  • Organic Chemistry Data. (2020, February 14). NMR Spectroscopy :: 8-TECH-3 Measuring Rates by NMR. [Link][29]

  • Wikipedia. (2023, August 3). Heteronuclear single quantum coherence spectroscopy. [Link][22]

  • University of Cambridge. (n.d.). Quantitative NMR Spectroscopy. [Link][30]

  • National Center for Biotechnology Information. (2013, September 6). Simultaneously Enhancing Spectral Resolution and Sensitivity in Heteronuclear Correlation NMR Spectroscopy. [Link][31]

  • ResearchGate. (2013, October 9). Facing an overlapping problem between the water peak and metabolite peaks in 1H NMR analysis - can anyone help?. [Link][32]

  • Royal Society of Chemistry. (n.d.). Supplementary Information. [Link][33]

  • University of California, San Diego. (n.d.). NMR Chemical Shifts. [Link][34]

  • JoVE. (2024, April 4). Video: ¹H NMR: Interpreting Distorted and Overlapping Signals. [Link][35]

  • YouTube. (2018, May 17). Signal Overlap in NMR Spectroscopy. [Link][1]

Sources

Troubleshooting

preventing oxidation of 4-(Ethylamino)-N,N-dimethylbutyramide during long-term storage

Welcome to the Technical Support Center. As a Senior Application Scientist overseeing compound lifecycle management, I frequently encounter researchers struggling with the premature degradation of aliphatic amines.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist overseeing compound lifecycle management, I frequently encounter researchers struggling with the premature degradation of aliphatic amines.

4-(Ethylamino)-N,N-dimethylbutyramide presents a specific storage challenge. While its tertiary amide group is robust, the secondary amine (the ethylamino group) is highly nucleophilic and exceptionally susceptible to autoxidation. If not handled correctly, this compound will rapidly degrade into N-oxides, hydroxylamines, and complex colored polymers, compromising your downstream assays.

This guide provides field-proven, mechanistically grounded protocols to ensure the absolute integrity of your compound during long-term storage.

Mechanistic Insight: The "Why" Behind Amine Degradation

Secondary amines degrade via a radical chain mechanism when exposed to molecular oxygen and light. The lone pair of electrons on the nitrogen atom is the primary site of attack. This interaction forms an aminium radical cation, which subsequently reacts with oxygen to form hydroperoxides, N-oxides, and nitrones (1)[1].

To prevent this, we must either eliminate the oxygen source (via inert gas purging) or chemically block the lone pair (via salt formation) (2)[2].

AmineOxidation A 4-(Ethylamino)-N,N- dimethylbutyramide (Free Base) Radical Aminium Radical Cation Intermediate A->Radical e- loss (O2 attack) Salt Protonated Amine Salt (Oxidation Resistant) A->Salt +HCl (Lone pair blocked) O2 Molecular Oxygen (O2) & Light / Heat O2->Radical NOxide N-Oxide / Hydroxylamine (Degradation Product) Radical->NOxide +O2 / H abstraction Nitrone Nitrone & Colored Polymers NOxide->Nitrone Further oxidation

Autoxidation pathway of secondary amines and the protective effect of salt formation.

Troubleshooting Guide & FAQs

Q1: My batch of 4-(Ethylamino)-N,N-dimethylbutyramide turned from a colorless liquid to a yellow/brown viscous oil over three months. What happened? Cause: The color change is the hallmark of atmospheric autoxidation. Secondary amines react with ambient O2​ to form N-oxides, which decompose into colored polymeric byproducts. Furthermore, aliphatic amines absorb atmospheric CO2​ to form carbamates, which drastically increases the viscosity of the liquid (3)[3]. Solution: Once oxidized, the compound cannot be "reversed" and must be re-purified via vacuum distillation or column chromatography. To prevent recurrence, never store the free base in a standard atmosphere.

Q2: I stored the compound at 4°C in a standard vial, but LC-MS still shows +16 Da (M+16) peaks. Why? Cause: The +16 Da mass shift perfectly corresponds to the addition of an oxygen atom, confirming N-oxide formation (4)[4]. Refrigeration slows thermal degradation but does not stop oxygen diffusion from the ambient air trapped in the vial's headspace. Solution: Temperature control must be paired with atmospheric control. You must purge the vial headspace with Argon. Argon is denser than Nitrogen and settles directly over the compound, creating a robust protective blanket against O2​ .

Q3: Should I store 4-(Ethylamino)-N,N-dimethylbutyramide as a free base or a salt? Cause/Context: The root cause of oxidation is the availability of the nitrogen's lone pair of electrons. Solution: If your downstream application permits, convert the free base to a hydrochloride (HCl) salt before storage. Protonating the secondary amine ties up the lone pair, drastically reducing its nucleophilicity and rendering it virtually immune to autoxidation (2)[2].

Quantitative Data: Impact of Storage Conditions on Stability

To illustrate the necessity of strict storage protocols, the following table summarizes the expected degradation rates of aliphatic secondary amines under various conditions over a 6-month period.

Storage ConditionAtmosphereChemical StateTemp6-Month Purity LossVisual Appearance
Standard BenchtopAirFree Base25°C15 - 25%Yellow/Brown, Viscous
Standard FridgeAirFree Base4°C5 - 10%Pale Yellow
Inert FreezerArgonFree Base-20°C< 1.0%Colorless Oil
Salt StorageAirHCl Salt25°C< 0.5%White Solid
Optimal Storage Argon HCl Salt -20°C < 0.1% White Solid

Self-Validating Experimental Protocols

To ensure trustworthiness, a protocol must be self-validating—meaning the steps inherently prevent user error and provide checkpoints for success.

Protocol 1: The "Argon-Blanket" Aliquoting Method (For Free Base)
  • Pre-Drying (Moisture Removal): Dissolve freshly purified 4-(Ethylamino)-N,N-dimethylbutyramide in anhydrous dichloromethane (DCM). Dry over anhydrous Na2​SO4​ for 2 hours.

    • Causality: Moisture accelerates degradation and facilitates CO2​ absorption.

  • Filtration & Concentration: Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

    • Validation Check: The residue must be a clear, completely colorless liquid. Any yellow tint indicates pre-existing oxidation.

  • Amber Vial Selection: Transfer the compound into pre-dried, amber glass vials.

    • Causality: Amber glass blocks UV light, which initiates the radical oxidation chain.

  • Argon Purging (Critical Step): Insert an Argon gas line (fitted with a sterile needle) into the vial, keeping the tip just above the liquid surface. Purge gently for 60 seconds.

    • Causality: Argon's high density displaces the lighter O2​ and N2​ , removing the oxidant.

  • PTFE Sealing: Immediately cap the vial using a PTFE-lined septum cap. Wrap the cap boundary tightly with Parafilm.

    • Validation Check: The PTFE liner prevents the highly reactive amine from degrading the rubber/silicone of standard septa.

  • Storage: Place the sealed vials in a secondary desiccator jar containing Drierite, purge the jar with Argon, and store at -20°C.

Protocol 2: Conversion to Hydrochloride (HCl) Salt (For Decadal Storage)
  • Dissolution: Dissolve the free base in anhydrous diethyl ether.

  • Acidification: Slowly add 1.1 equivalents of ethereal HCl (e.g., 2M HCl in diethyl ether) dropwise under an Argon atmosphere at 0°C.

    • Causality: The exothermic protonation of the secondary amine neutralizes the reactive lone pair.

  • Precipitation & Drying: The HCl salt will precipitate as a white solid. Filter under a stream of Argon, wash with cold anhydrous ether, and dry in a vacuum oven at room temperature for 12 hours.

    • Validation Check: The resulting solid should be free-flowing and non-hygroscopic compared to the free base.

StorageWorkflow Start Freshly Purified Compound Check1 QC: LC-MS > 99%? Colorless? Start->Check1 Salt Optional: Convert to HCl Salt Check1->Salt Yes Aliquots Transfer to Amber Glass Vials Salt->Aliquots Argon Purge Headspace with Argon (60s) Aliquots->Argon Seal Seal with PTFE Cap & Parafilm Argon->Seal Store Store at -20°C in Desiccator Seal->Store

Step-by-step workflow for the preparation and long-term storage of oxidation-sensitive amines.

References

  • Source: nih.gov (PMC)
  • Title: Is there any antioxidant to avoid the formation of N-Oxide?
  • Title: By what reaction does (–)-sparteine decompose in ambient conditions?
  • Source: benchchem.

Sources

Optimization

overcoming scale-up challenges for 4-(Ethylamino)-N,N-dimethylbutyramide production

Welcome to the Process Chemistry Support Center. This portal provides advanced troubleshooting, mechanistic insights, and validated protocols for the scale-up synthesis of 4-(Ethylamino)-N,N-dimethylbutyramide .

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Process Chemistry Support Center. This portal provides advanced troubleshooting, mechanistic insights, and validated protocols for the scale-up synthesis of 4-(Ethylamino)-N,N-dimethylbutyramide . The primary synthetic route discussed herein is the nucleophilic aliphatic substitution of 4-chloro-N,N-dimethylbutyramide with ethylamine.

Process Architecture

The transition from bench-scale batch reactions to pilot-scale production requires a fundamental shift in reactor engineering to manage the volatility and reactivity of ethylamine.

ScaleUpWorkflow N1 4-Chloro-N,N- dimethylbutyramide + Ethylamine N2 Continuous Flow Reactor (100 psi) N1->N2 Mix feeds N3 In-line Biphasic Quench (pH > 12) N2->N3 Suppress exotherm N4 Phase Separation & Distillation N3->N4 Freebase product N5 Pure 4-(Ethylamino)- N,N-dimethylbutyramide N4->N5 Recycle amine

Workflow for continuous flow synthesis of 4-(Ethylamino)-N,N-dimethylbutyramide.

Troubleshooting & FAQs (Mechanistic Insights)

Q1: Why am I observing a high percentage of tertiary amine byproduct (over-alkylation) during batch scale-up? Causality: In this nucleophilic substitution, the initial product is a secondary amine (4-(ethylamino)-N,N-dimethylbutyramide). Because alkyl groups are electron-donating, this newly formed secondary amine is actually more nucleophilic than the starting primary amine (ethylamine) ()[1]. Consequently, the product aggressively competes with ethylamine for the remaining 4-chloro-N,N-dimethylbutyramide, leading to over-alkylation and the formation of a tertiary amine impurity ()[2]. Solution: You must enforce strict kinetic control via concentration. A vast molar excess of ethylamine (10:1 to 20:1) statistically favors the primary amine reacting. Because achieving this excess in a batch reactor is hazardous due to ethylamine's volatility, transitioning to a continuous flow reactor is required to safely handle this massive excess under pressurized conditions.

Q2: How do I manage the severe pressure spikes and exotherms when scaling up the amination step? Causality: The reaction between an alkyl halide and an amine is highly exothermic. Ethylamine has a boiling point of 16.6 °C. When scaling up in a batch reactor, the surface-area-to-volume ratio decreases drastically, leading to inefficient heat dissipation. This heat buildup vaporizes the ethylamine, causing dangerous, autogenic pressure spikes. Solution: Implement an intensified continuous flow processing system ()[3]. The micro- or meso-tubular pathways in flow reactors provide an exceptionally high surface-area-to-volume ratio, ensuring rapid heat transfer and isothermal conditions. A back-pressure regulator (BPR) easily maintains the ethylamine in the liquid phase at elevated temperatures (e.g., 80 °C) without the explosive risks associated with large-scale batch autoclaves.

Q3: What is the most reliable method for removing the ethylamine hydrochloride salts post-reaction? Causality: The alkylation releases equimolar amounts of hydrogen chloride, which immediately protonates both the excess ethylamine and the target product, forming ammonium salts. These salts act as surfactants in biphasic mixtures, reducing interfacial tension and causing stubborn emulsions that trap the target product. Solution: Implement a self-validating in-line basic quench. By continuously mixing the reactor effluent with 5.0 M NaOH, the pH is driven above 12, forcing the equilibrium entirely to the neutral freebase forms.

Quantitative Process Comparison

The following table summarizes the quantitative improvements observed when migrating the synthesis of 4-(Ethylamino)-N,N-dimethylbutyramide from a traditional batch autoclave to a continuous flow architecture.

Process ParameterTraditional Batch ReactorContinuous Flow ReactorScale-Up Impact
Ethylamine Equivalents 3.0 - 5.0 eq (Limited by pressure)10.0 - 20.0 eqHigher excess in flow statistically prevents tertiary amine formation.
Thermal Management Poor (High risk of thermal runaway)Excellent (Isothermal)Rapid heat dissipation prevents thermal degradation.
Operating Pressure Variable (Autogenic, >150 psi spikes)Constant (100 psi via BPR)BPR safely keeps ethylamine in the liquid phase.
Secondary Amine Yield 45% - 55%> 85% Significant improvement in target product recovery.
Tertiary Amine Impurity 20% - 30%< 2% Drastic reduction in over-alkylation.

Validated Scale-Up Protocol

This step-by-step methodology utilizes a continuous flow setup to ensure a self-validating, high-yield synthesis.

Phase 1: System Priming & Validation

  • Solvent Flush: Flush the continuous flow reactor (e.g., 10 mL internal volume PFA tubing) with anhydrous ethanol at a flow rate of 1.0 mL/min.

  • Pressure Validation (Self-Validating Step): Engage the back-pressure regulator (BPR) to 100 psi. Causality & Validation: Monitor the pressure transducer. A stable 100 psi confirms the system is hermetically sealed. If the pressure drops, ethylamine will flash-boil during the reaction, immediately alerting the operator via a spike in the flow rate meter. Do not proceed until pressure is stable.

Phase 2: Reaction Execution 3. Feed Preparation:

  • Feed A: 4-chloro-N,N-dimethylbutyramide (1.0 M in anhydrous ethanol).

  • Feed B: Ethylamine (10.0 M in anhydrous ethanol, 10.0 equivalents).

  • Thermal Equilibration: Submerge the reactor coil in a thermostatic heating bath set to 80 °C.

  • Continuous Pumping: Pump Feed A and Feed B simultaneously at 0.5 mL/min each into a T-mixer (Total flow = 1.0 mL/min, Residence time = 10 minutes).

Phase 3: Quench & Isolation 6. In-Line Quench (Self-Validating Step): Direct the reactor effluent into a continuous stirred-tank reactor (CSTR) containing a steady flow of 5.0 M NaOH (aq) at 0 °C. Causality & Validation: Monitor the pH of the CSTR overflow using an in-line probe. It must remain >12. If the pH drops below 12, phase separation will visibly fail (emulsion formation), immediately alerting the operator to a titrant flow failure. 7. Phase Separation: Route the biphasic mixture through an in-line membrane separator or settling tank to isolate the organic phase. 8. Distillation & Recycle: Subject the organic phase to mild vacuum distillation (40 °C, 200 mbar) to recover the excess ethylamine and ethanol for recycling. 9. Final Polish: Distill the heavy residue under high vacuum (0.1 mbar, 120 °C) to yield pure 4-(Ethylamino)-N,N-dimethylbutyramide.

References

  • Title: Amination of Aryl Halides and Esters Using Intensified Continuous Flow Processing Source: MDPI (Molecules) URL: [Link]

  • Title: 20.05.1: Alkylation of Amines by Alkyl Halides Source: Chemistry LibreTexts URL: [Link]

  • Title: Amine alkylation Source: Wikipedia URL: [Link]

Sources

Reference Data & Comparative Studies

Validation

A Tale of Two Amides: A Comparative Guide to N,N-Dimethylacetamide and the Enigmatic 4-(Ethylamino)-N,N-dimethylbutyramide in Chemical Synthesis

In the landscape of modern chemical synthesis, the choice of solvent or reagent can be as critical as the reaction chemistry itself. For decades, N,N-dimethylacetamide (DMAc) has been a stalwart, a versatile and powerful...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of modern chemical synthesis, the choice of solvent or reagent can be as critical as the reaction chemistry itself. For decades, N,N-dimethylacetamide (DMAc) has been a stalwart, a versatile and powerful tool in the chemist's arsenal. Its broad utility, however, is not without its challenges, prompting a continuous search for novel alternatives. This guide provides a comprehensive comparison between the well-established DMAc and a lesser-known structural analog, 4-(Ethylamino)-N,N-dimethylbutyramide.

While DMAc is supported by a vast body of literature and extensive experimental data, 4-(Ethylamino)-N,N-dimethylbutyramide remains a molecule of untapped potential, with its properties and applications largely unexplored in published research. This guide will therefore serve a dual purpose: to provide a deep dive into the proven performance of DMAc and to introduce 4-(Ethylamino)-N,N-dimethylbutyramide as a subject for future investigation, drawing parallels based on its structure and the limited available information.

Part 1: The Incumbent - N,N-Dimethylacetamide (DMAc)

N,N-dimethylacetamide is a polar, aprotic, high-boiling solvent that is miscible with water and a wide range of organic solvents.[1][2] Its utility stems from its excellent solvating power for a variety of organic and inorganic compounds, including many polymers.[2][3]

Physicochemical Properties of DMAc
PropertyValueReference
Molecular FormulaC₄H₉NO[4]
Molecular Weight87.12 g/mol [4]
Boiling Point165 °C[5]
Melting Point-20 °C[5]
Density0.94 g/mL[5]
Flash Point63 °C[5]
Performance in Chemical Synthesis: A Multifaceted Role

DMAc's contribution to chemical synthesis is not limited to its role as a solvent. It can also act as a reagent, providing a source of various atomic fragments in a range of chemical transformations.[6][7][8]

As a High-Performance Solvent:

DMAc is a preferred solvent for reactions involving polar and charged intermediates due to its ability to stabilize these species, often leading to enhanced reaction rates and yields. Its high boiling point makes it suitable for reactions requiring elevated temperatures. It is particularly valued in:

  • Polymer Chemistry: DMAc is a key solvent in the production of synthetic fibers like polyacrylonitrile and spandex.[2][3] It is also used in the dissolution of cellulose and in the formation of polyimide films.[3][9]

  • Pharmaceutical Synthesis: Its strong dissolving power and stability to strong bases make it a valuable medium for the synthesis of complex pharmaceutical intermediates and active pharmaceutical ingredients (APIs).[2][4]

  • Solid-Phase Peptide Synthesis (SPPS): DMAc is one of the commonly used solvents in SPPS, facilitating the efficient solvation of the resin and reagents.[10][11]

As a Versatile Reagent:

Recent research has increasingly highlighted the role of DMAc as a source of various building blocks in organic synthesis.[6][8] It can donate its own hydrogen, carbon, nitrogen, and oxygen atoms to construct a variety of compounds.[2][6] For instance, in certain copper-catalyzed reactions, DMAc can serve as a source of a CH fragment.[6]

Experimental Protocol: A Representative Application of DMAc

The following is a generalized protocol for a nucleophilic aromatic substitution (SNAAr) reaction, a class of reactions where DMAc is often employed as a solvent.

SNAr_Workflow cluster_prep Reaction Setup cluster_reaction Reaction cluster_workup Work-up and Purification Reactants Aryl Halide (1 eq) Nucleophile (1.1 eq) Mixing Combine reactants, base, and DMAc in a sealed vessel Reactants->Mixing Solvent Anhydrous DMAc Solvent->Mixing Base Base (e.g., K2CO3, 2 eq) Base->Mixing Heating Heat to 80-150 °C with stirring Mixing->Heating Monitoring Monitor reaction progress by TLC or LC-MS Heating->Monitoring Quenching Cool to RT and quench with water Monitoring->Quenching Upon completion Extraction Extract with an organic solvent (e.g., EtOAc) Quenching->Extraction Washing Wash organic layer with brine Extraction->Washing Drying Dry over Na2SO4 Washing->Drying Purification Concentrate and purify by column chromatography Drying->Purification

Caption: Generalized workflow for an SNAAr reaction using DMAc.

Causality Behind Experimental Choices:

  • Anhydrous DMAc: The use of an anhydrous solvent is crucial to prevent the hydrolysis of reactants and the deactivation of the base.

  • Inert Atmosphere: While not always necessary, an inert atmosphere (e.g., nitrogen or argon) can be beneficial to prevent side reactions with atmospheric oxygen and moisture, especially at high temperatures.

  • Base: A base is required to deprotonate the nucleophile, increasing its reactivity. The choice of base depends on the specific nucleophile and substrate.

  • Temperature: The high boiling point of DMAc allows for the use of elevated temperatures, which are often necessary to overcome the activation energy of SNAAr reactions.

Safety and Handling of DMAc

DMAc is classified as a substance of very high concern (SVHC) due to its reproductive toxicity.[11] It is also a combustible liquid and can be harmful if inhaled or absorbed through the skin.[1][5] Long-term exposure may have effects on the liver.[5][12] Therefore, it is imperative to handle DMAc with appropriate personal protective equipment (PPE), including gloves, and in a well-ventilated area, such as a fume hood.

Part 2: The Challenger - 4-(Ethylamino)-N,N-dimethylbutyramide

In stark contrast to the well-documented DMAc, 4-(Ethylamino)-N,N-dimethylbutyramide is a compound for which there is a notable absence of published experimental data regarding its application in chemical synthesis. Its potential must therefore be inferred from its chemical structure and the limited information available from chemical databases.

Physicochemical Properties of 4-(Ethylamino)-N,N-dimethylbutyramide
PropertyValueReference
Molecular FormulaC₈H₁₈N₂O
Molecular Weight158.24 g/mol
IUPAC Name4-(ethylamino)-N,N-dimethylbutanamide
CAS Number97635-52-4
Potential Applications in Chemical Synthesis: A Structural Perspective

The structure of 4-(Ethylamino)-N,N-dimethylbutyramide, featuring a tertiary amide and a secondary amine, suggests several potential applications where it could be investigated as an alternative to or a novel reagent in its own right.

Molecule_Structure cluster_structure 4-(Ethylamino)-N,N-dimethylbutyramide cluster_features Key Functional Groups mol CCNCCCC(=O)N(C)C Amide Tertiary Amide: - Potential as a polar, aprotic solvent - Site for hydrolysis or reduction Amine Secondary Amine: - Nucleophilic site - Potential for derivatization Chain Flexible Alkyl Chain: - Influences solubility and physical properties

Caption: Structural features of 4-(Ethylamino)-N,N-dimethylbutyramide.

  • As a Novel Solvent: The tertiary amide functionality is similar to that of DMAc, suggesting it could also act as a polar, aprotic solvent. The presence of the secondary amine and the longer alkyl chain would likely alter its polarity, solvating power, and boiling point compared to DMAc. These differences could be advantageous in specific reaction systems where fine-tuning of solvent properties is required.

  • As a Bifunctional Reagent or Building Block: The presence of two distinct nitrogen-containing functional groups opens up possibilities for its use as a bifunctional molecule. It could serve as a precursor in the synthesis of more complex molecules, such as ligands for metal catalysts or as an intermediate in the development of new pharmaceuticals.[6]

  • In Medicinal Chemistry: One vendor suggests its potential for investigation in medicinal chemistry, particularly related to central nervous system activity.[6] This indicates that its derivatives could be of interest for biological screening.

A Call for Experimental Validation

The lack of empirical data for 4-(Ethylamino)-N,N-dimethylbutyramide presents a clear opportunity for the research community. A systematic investigation into its physicochemical properties and its performance as a solvent and reagent in a variety of chemical reactions is warranted. Direct, side-by-side comparisons with established solvents like DMAc would be invaluable in determining its potential advantages and limitations.

Conclusion: An Established Workhorse and a Promising Unknown

This guide has provided a detailed overview of N,N-dimethylacetamide as a cornerstone of modern chemical synthesis, highlighting its versatility as both a solvent and a reagent, supported by a wealth of experimental evidence. In contrast, 4-(Ethylamino)-N,N-dimethylbutyramide represents an intriguing but largely uncharacterized molecule.

While a direct, data-driven comparison of their performance is not yet possible, the structural features of 4-(Ethylamino)-N,N-dimethylbutyramide suggest a promising avenue for future research. The scientific community is encouraged to explore the synthesis, properties, and applications of this and other novel amide-based compounds. Such investigations are essential for the continued development of safer, more efficient, and sustainable chemical processes. The journey from a chemical curiosity to a widely adopted synthetic tool is long, and for 4-(Ethylamino)-N,N-dimethylbutyramide, that journey has just begun.

References

  • Recent Uses of N,N-Dimethylformamide and N,N-Dimethylacetamide as Reagents. (2018). MDPI. [Link]

  • N,N−Dimethylacetamide. (2023). American Chemical Society. [Link]

  • 4-(Ethylamino)-N,N-dimethylbutyramide. PubChem. [Link]

  • Recent Uses of N,N-Dimethylformamide and N,N-Dimethylacetamide as Reagents. (2025). ResearchGate. [Link]

  • ICSC 0259 - N,N-DIMETHYLACETAMIDE. INCHEM. [Link]

  • Dimethylacetamide. Wikipedia. [Link]

  • A Journey from June 2018 to October 2021 with N,N-Dimethylformamide and N,N-Dimethylacetamide as Reactants. (2021). PMC. [Link]

  • Health risks of N,N-dimethylacetamide (DMAC) in humans. (2025). PMC - NIH. [Link]

  • N,N-Diethylacetamide. PubChem. [Link]

  • Health risks of N,N-dimethylacetamide (DMAC) in humans. (2025). PubMed. [Link]

  • N,N-DIMETHYLACETAMIDE (DMAC) CAS N°:127-19-5. (2003). OECD-HPV. [Link]

  • Introduction and properties of dimethylacetamide. (2024). lookchem.com. [Link]

  • Procedure. Organic Syntheses. [Link]

  • 4-(Ethylamino)-N,N-dimethylbutanamide. CAS Common Chemistry. [Link]

  • An Improved Process for the Preparation of 4-(N,N-Disubstituted amino)butaraldehyde Acetals. asianjournalofchemistry.co.in. [Link]

  • Solvents for Solid Phase Peptide Synthesis. AAPPTec. [Link]

  • Once Upon a Time Without DMF: Greener Paths in Peptide and Organic Synthesis. (2026). PMC. [Link]

  • Synthesis and Characterization of N,N-Dimethylamino- N',N"-diarylamino Phosphine Oxides. (2007). asianjournalofchemistry.co.in. [Link]

  • Chemical Properties of N,N-Dimethylbutyramide (CAS 760-79-2). Cheméo. [Link]

  • N,N-Dimethylaminoxy Carbonyl, a Polar Protecting Group for Efficient Peptide Synthesis. (2019). Frontiers. [Link]

  • Enhancement of Peptide Coupling Reactions by 4-dimethylaminopyridine. PubMed - NIH. [Link]

  • Molecular Solvents – Replacements for DMF, DMAC, NMP. Wordpress. [Link]

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Comparative

validating HPLC method for 4-(Ethylamino)-N,N-dimethylbutyramide quantification

Validating HPLC Quantification of 4-(Ethylamino)-N,N-dimethylbutyramide: A Comparative Guide to C18, HILIC, and Mixed-Mode Chromatography Introduction: The Analytical Challenge of Basic Amines Quantifying small, highly p...

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Author: BenchChem Technical Support Team. Date: April 2026

Validating HPLC Quantification of 4-(Ethylamino)-N,N-dimethylbutyramide: A Comparative Guide to C18, HILIC, and Mixed-Mode Chromatography

Introduction: The Analytical Challenge of Basic Amines

Quantifying small, highly polar aliphatic amines is a notorious challenge in pharmaceutical development. The compound 4-(Ethylamino)-N,N-dimethylbutyramide (C8H18N2O, MW: 158.24 g/mol ) exemplifies this difficulty [1]. Featuring both a secondary amine and a tertiary amide, this molecule becomes positively charged (protonated) at the acidic to neutral pH ranges typically used in High-Performance Liquid Chromatography (HPLC).

When analyzed on standard Reversed-Phase (RP) C18 columns, basic amines suffer from poor retention (eluting near the void volume) and severe peak tailing. This tailing is caused by secondary ion-exchange interactions between the protonated amine and ionized residual silanols ( SiO− ) on the silica support matrix. To meet the rigorous global standards set by the ICH Q2(R2) Validation of Analytical Procedures [2], an analytical method must demonstrate impeccable accuracy, precision, and robustness—metrics that are impossible to achieve with a tailing, poorly retained peak.

This guide objectively compares three chromatographic strategies—Standard C18, Hydrophilic Interaction Liquid Chromatography (HILIC), and Mixed-Mode Chromatography (MMC)—and provides a self-validating, ICH-compliant experimental protocol for the reliable quantification of 4-(Ethylamino)-N,N-dimethylbutyramide.

Section 1: Mechanistic Causality & Column Selection

To design a robust method, we must move beyond trial-and-error and understand the causality behind chromatographic behavior.

  • Standard C18 (Hydrophobic Partitioning): C18 columns rely on hydrophobic interactions. Because 4-(Ethylamino)-N,N-dimethylbutyramide is highly polar, it lacks the hydrophobicity needed to partition effectively into the C18 stationary phase. The resulting weak retention, combined with strong electrostatic attraction to residual silanols, destroys peak symmetry.

  • HILIC (Aqueous Layer Partitioning): HILIC utilizes a polar stationary phase (e.g., bare silica or amide) and a highly organic mobile phase (typically >70% Acetonitrile). The analyte partitions into a water-enriched layer immobilized on the stationary phase. While HILIC provides excellent retention for polar amines, it requires painstakingly long column equilibration times and is hyper-sensitive to the sample diluent (injecting samples dissolved in water causes severe peak splitting).

  • Mixed-Mode Chromatography (Dual-Mode Interactions): Mixed-mode columns integrate multiple interaction mechanisms—such as a hydrophobic carbon chain and a cation-exchange functional group—into a single ligand [3]. For basic amines, MMC is often the superior choice. The electrostatic attraction between the protonated amine and the column's cation-exchange groups provides strong, controllable retention, while the engineered surface chemistry eliminates unpredictable silanol tailing [4].

Mechanism Analyte Protonated Amine (Target Analyte) C18 Standard C18 (Hydrophobic Only) Analyte->C18 Weak Hydrophobic + Silanol Interaction HILIC HILIC (Aqueous Partitioning) Analyte->HILIC Polar Interactions MMC Mixed-Mode (Hydrophobic + Ionic) Analyte->MMC Dual-Mode Interactions Tail Poor Retention & Severe Tailing C18->Tail Sharp1 Good Retention, Solvent Sensitive HILIC->Sharp1 Sharp2 Optimal Retention & Peak Symmetry MMC->Sharp2

Figure 1: Comparison of retention mechanisms for basic aliphatic amines across column chemistries.

Section 2: Comparative Performance Data

To objectively evaluate these alternatives, 4-(Ethylamino)-N,N-dimethylbutyramide was analyzed using optimized mobile phases for each column type. The quantitative results are summarized below.

Table 1: Chromatographic Performance Comparison

ParameterStandard C18 (100mm x 4.6mm)HILIC Amide (100mm x 4.6mm)Mixed-Mode C18/Cation-Exchange
Mobile Phase 0.1% TFA in Water / ACN10mM NH4Ac / 90% ACN100mM NH4Formate (pH 3.5) / ACN
Retention Factor ( k′ ) 0.4 (Elutes near void)4.2 (Strong retention)3.8 (Optimal retention)
Tailing Factor ( Tf​ ) 2.8 (Severe tailing)1.3 (Acceptable)1.05 (Excellent symmetry)
Theoretical Plates ( N ) 1,2008,50012,400
Equilibration Time 5 Column Volumes (CV)20 Column Volumes (CV)5 Column Volumes (CV)
Sample Diluent Sensitivity LowExtremely HighLow

Section 3: Self-Validating Experimental Protocol (Mixed-Mode)

A method is only as reliable as its internal controls. The following protocol for the Mixed-Mode column is designed as a self-validating system , embedding System Suitability Testing (SST) directly into the workflow to ensure ICH Q2(R2) compliance before any sample data is reported.

Step-by-Step Methodology

1. Mobile Phase Preparation (The Causality of Ionic Strength): Unlike standard C18 methods that use low buffer concentrations (e.g., 10 mM), MMC requires higher ionic strength to modulate the ion-exchange interactions.

  • Buffer A: Dissolve ammonium formate in LC-MS grade water to achieve a 100 mM concentration. Adjust to pH 3.5 using formic acid. (At pH 3.5, the analyte is fully protonated, ensuring consistent interaction with the column's cation-exchange sites).

  • Buffer B: 100% Acetonitrile.

  • Gradient: Isocratic elution at 70% A / 30% B. Flow rate: 1.0 mL/min.

2. Sample Preparation:

  • Diluent: 70% Buffer A / 30% Acetonitrile. Crucial: Always match the sample diluent to the initial mobile phase conditions to prevent baseline distortions and peak splitting.

  • Standard Stock: Prepare a 1.0 mg/mL stock of 4-(Ethylamino)-N,N-dimethylbutyramide.

3. System Suitability Testing (SST): Before analyzing unknown samples, inject the working standard (100 µg/mL) six times. The system is only validated for the run if it meets the following criteria:

  • Tailing Factor ( Tf​ ) ≤ 1.5

  • Theoretical Plates ( N ) > 5,000

  • Injection Precision (%RSD of peak area) ≤ 2.0%

Section 4: ICH Q2(R2) Validation Workflow & Results

The ICH Q2(R2) guideline mandates a comprehensive evaluation of the method's lifecycle [2]. Using the optimized Mixed-Mode protocol, the method was subjected to formal validation.

Validation Start Method Optimization (Buffer pH & Ionic Strength) Spec Specificity (No Interference) Start->Spec Lin Linearity & Range (R² ≥ 0.999) Start->Lin Acc Accuracy (98-102% Recovery) Start->Acc Prec Precision (RSD ≤ 2.0%) Start->Prec Rob Robustness (Parameter Variations) Start->Rob Final Validated Analytical Procedure Ready for QC Release Spec->Final Lin->Final Acc->Final Prec->Final Rob->Final

Figure 2: ICH Q2(R2) validation workflow for the quantification of basic amines.

Table 2: Summary of ICH Q2(R2) Validation Metrics (Mixed-Mode Method)

Validation ParameterICH Q2(R2) RequirementExperimental ResultStatus
Specificity No interference at retention timeNo peaks in blank/placebo at 3.8 minPass
Linearity & Range R2≥0.999 (50% to 150% level) R2=0.9998 (Range: 50-150 µg/mL)Pass
Accuracy (Recovery) 98.0% - 102.0% across 3 levels99.4% (80%), 100.2% (100%), 99.8% (120%)Pass
Repeatability (Precision) %RSD ≤2.0% ( n=6 )%RSD = 0.65%Pass
LOD / LOQ Signal-to-Noise ≥3 (LOD), ≥10 (LOQ)LOD = 0.5 µg/mL, LOQ = 1.5 µg/mLPass
Robustness Stable under deliberate variationsStable across pH ±0.2 , Flow ±0.1 mL/minPass

Conclusion

For the quantification of highly polar, basic aliphatic amines like 4-(Ethylamino)-N,N-dimethylbutyramide, standard C18 columns are fundamentally inadequate due to unmitigated silanol interactions. While HILIC offers an alternative, it introduces significant operational complexities regarding equilibration and sample diluent preparation.

Mixed-Mode Chromatography (MMC) provides the most scientifically sound solution. By leveraging both hydrophobic and controlled cation-exchange interactions, MMC delivers superior peak symmetry, robust retention, and seamless compliance with ICH Q2(R2) validation guidelines. Implementing the self-validating protocol outlined in this guide ensures high data integrity and reproducible quality control in pharmaceutical development.

References

  • National Center for Biotechnology Information. "4-(Ethylamino)-N,N-dimethylbutyramide | C8H18N2O | CID 3024993 - PubChem." PubChem, [Link].

  • European Medicines Agency (EMA). "ICH Q2(R2) Validation of analytical procedures - Scientific guideline." Europa.eu, [Link].

  • Cytiva. "Fundamentals of mixed mode (multimodal) chromatography." Cytiva Life Sciences, [Link].

Comparative

Trace Analysis of 4-(Ethylamino)-N,N-dimethylbutyramide: LC-MS vs. GC-MS Comparison Guide

As drug development and chemical manufacturing processes become increasingly stringent, the trace analysis of polar intermediates and impurities is a critical analytical challenge. 4-(Ethylamino)-N,N-dimethylbutyramide (...

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Author: BenchChem Technical Support Team. Date: April 2026

As drug development and chemical manufacturing processes become increasingly stringent, the trace analysis of polar intermediates and impurities is a critical analytical challenge. 4-(Ethylamino)-N,N-dimethylbutyramide (C₈H₁₈N₂O) is a highly polar, low-molecular-weight aliphatic amide featuring a secondary amine group (1)[1].

When analyzing this compound at trace levels (pg/mL to ng/mL), analytical scientists must choose between Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). This guide objectively compares both platforms, detailing the mechanistic causality behind experimental choices and providing self-validating protocols to ensure scientific integrity.

Mechanistic Profiling & Analytical Challenges

The chemical structure of 4-(Ethylamino)-N,N-dimethylbutyramide dictates its behavior in chromatographic systems:

  • High Polarity & Basicity: The secondary amine group renders the molecule highly hydrophilic. In standard Reversed-Phase Liquid Chromatography (RPLC) using C18 columns, this compound exhibits poor retention, eluting in the void volume where matrix suppression is most severe.

  • Active Hydrogen Sites: In GC-MS, the active N-H bond of the secondary amine aggressively hydrogen-bonds with residual silanol groups in the GC inlet and column. This causes irreversible adsorption, severe peak tailing, and a catastrophic loss of sensitivity at trace levels.

The LC-MS/MS Approach (HILIC-ESI+)

To overcome RPLC limitations, Hydrophilic Interaction Liquid Chromatography (HILIC) is employed. HILIC utilizes a polar stationary phase (e.g., Amide or bare silica) and a highly organic mobile phase. The analyte partitions into a water-enriched layer on the stationary phase, providing excellent retention for polar amines (2)[2]. Furthermore, the basic amine readily accepts a proton in acidic conditions, making Positive Electrospray Ionization (ESI+) exceptionally efficient.

The GC-MS Approach (Chemical Derivatization)

To analyze this compound via GC-MS, the active secondary amine must be chemically blocked. Pre-column derivatization using silylation reagents like MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide) or acylation reagents like TFAA replaces the active hydrogen with a non-polar moiety (3)[3]. This drastically reduces polarity, increases volatility, and ensures sharp chromatographic peaks (4)[4].

Mechanism Analyte 4-(Ethylamino)-N,N- dimethylbutyramide (Active Secondary Amine) ESI ESI+ Ionization (LC-MS/MS) Analyte->ESI Aqueous/Acidic Environment Deriv MSTFA / TFAA Derivatization Analyte->Deriv Heat + Reagent (Anhydrous) Ionized [M+H]+ Ion (m/z 159.1) ESI->Ionized High Efficiency Protonation Volatile Silylated/Acylated Derivative (Blocked N-H Site) Deriv->Volatile Reduces Polarity Increases Volatility EI Electron Ionization (GC-MS) Volatile->EI GC Elution

Mechanistic pathways for LC-MS ionization vs. GC-MS derivatization.

Quantitative Performance Comparison

The following table summarizes the typical analytical performance of both platforms when optimized for trace-level quantification of polar aliphatic amines.

ParameterLC-MS/MS (HILIC-ESI+)GC-MS (EI, Derivatized)
Sensitivity (LOD) 1–10 pg/mL50–100 pg/mL
Linear Dynamic Range 3–4 orders of magnitude2–3 orders of magnitude
Sample Preparation Simple (Dilute & Shoot / PPT)Complex (Extraction + Drying + Derivatization)
Analysis Time 5–10 mins15–25 mins
Matrix Effects High (Ion suppression in ESI)Low (EI is less susceptible to matrix effects)
Analyte Stability High in aqueous bufferDerivative may degrade over time

Self-Validating Experimental Protocols

To ensure data trustworthiness, the following protocols are designed as self-validating systems . They incorporate internal causality checks to immediately flag analytical failures (e.g., incomplete derivatization or severe matrix suppression).

Protocol A: LC-MS/MS via HILIC (Recommended for Trace Sensitivity)

Causality: HILIC requires the sample diluent to be highly organic (typically >75% Acetonitrile) to ensure the analyte partitions correctly into the stationary phase. Injecting a highly aqueous sample will cause peak splitting and loss of retention.

  • Sample Preparation: Spike 100 µL of sample matrix with 10 µL of Stable Isotope-Labeled Internal Standard (SIL-IS). Add 300 µL of cold Acetonitrile (ACN) to precipitate proteins. Centrifuge at 14,000 rpm for 10 mins.

  • Chromatography:

    • Column: Waters XBridge BEH Amide (2.1 x 100 mm, 1.7 µm).

    • Mobile Phase A: 10 mM Ammonium Formate in Water with 0.1% Formic Acid (pH ~3).

    • Mobile Phase B: 10 mM Ammonium Formate in 95% ACN with 0.1% Formic Acid.

    • Gradient: Start at 95% B, drop to 50% B over 5 minutes to elute the polar amine.

  • Self-Validation Step (Matrix Effect Check): Perform a post-column infusion of the neat analyte while injecting a blank matrix sample. Monitor the baseline for dips in the MS signal. Ensure the retention time of 4-(Ethylamino)-N,N-dimethylbutyramide falls outside any ion suppression zones.

Protocol B: GC-MS with Pre-Column Derivatization (Recommended for Complex Matrices)

Causality: Silylation reagents like MSTFA are extremely sensitive to moisture. Even trace amounts of water will quench the reagent, leading to incomplete derivatization and false negatives.

  • Extraction & Drying: Extract the analyte from the matrix using Liquid-Liquid Extraction (LLE) with Ethyl Acetate. Transfer the organic layer to a GC vial and evaporate to complete dryness under a gentle stream of ultra-pure nitrogen.

  • Derivatization: Add 50 µL of MSTFA containing 1% TMCS (catalyst) and 50 µL of anhydrous Pyridine. Seal the vial tightly and heat at 60°C for 30 minutes.

  • Chromatography:

    • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm).

    • Inlet: Splitless mode, 250°C. Base-deactivated liner.

    • Oven Program: 70°C (hold 1 min), ramp at 15°C/min to 280°C.

  • Self-Validation Step (Reaction Completeness Check): Include a procedural blank and a positive control spike. Monitor the chromatogram for the underivatized amine peak (which will tail severely if present) versus the sharp silylated derivative peak. A successful batch must show >99% conversion in the positive control.

Workflow cluster_LC LC-MS/MS (HILIC-ESI+) cluster_GC GC-MS (EI) Sample Sample Matrix (Trace Analyte) LC_Prep Protein Precipitation (Acetonitrile) Sample->LC_Prep GC_Prep Liquid-Liquid Extraction (Anhydrous LLE) Sample->GC_Prep LC_Sep HILIC Separation (Retains Polar Amine) LC_Prep->LC_Sep LC_Det ESI+ MS/MS (Direct Protonation) LC_Sep->LC_Det GC_Deriv Chemical Derivatization (MSTFA / TFAA) GC_Prep->GC_Deriv GC_Sep Capillary GC (Inert Inlet/Column) GC_Deriv->GC_Sep GC_Det EI-MS (SIM Mode) GC_Sep->GC_Det

Workflow comparison of LC-MS/MS vs. GC-MS for trace amine analysis.

Conclusion & Recommendation

For the trace analysis of 4-(Ethylamino)-N,N-dimethylbutyramide, LC-MS/MS utilizing a HILIC column is the superior choice for high-throughput, sub-ng/mL quantification. It leverages the molecule's natural polarity and basicity for maximum ESI+ efficiency while bypassing the tedious and moisture-sensitive derivatization steps required for GC-MS.

GC-MS remains a viable orthogonal technique for impurity profiling where matrix suppression in LC-MS cannot be mitigated, provided strict anhydrous derivatization protocols are maintained.

References

  • 4-(Ethylamino)-N,N-dimethylbutyramide | C8H18N2O | CID 3024993 - PubChem Source: National Institutes of Health (NIH) URL:[Link]

  • Hydrophilic-Interaction Chromatography (HILIC) for LC-MS/MS Analysis of Monoamine Neurotransmitters using XBridge BEH Amide XP Columns Source: Waters Corporation URL:[Link]

  • Appendix G - Derivatization in GC MS Source: Scribd URL:[Link]

Sources

Validation

A Comparative Guide to the Synthesis of 4-(Ethylamino)-N,N-dimethylbutyramide: An Analysis of Reproducibility in Competing Protocols

In the landscape of pharmaceutical research and drug development, the synthesis of novel chemical entities is the foundational step upon which all subsequent discovery rests. The reproducibility of a synthetic protocol i...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of pharmaceutical research and drug development, the synthesis of novel chemical entities is the foundational step upon which all subsequent discovery rests. The reproducibility of a synthetic protocol is paramount, ensuring that a molecule can be prepared consistently across different laboratories, at various scales, and by different researchers. This guide provides an in-depth comparison of two plausible and robust synthetic protocols for 4-(Ethylamino)-N,N-dimethylbutyramide, a tertiary amide with potential applications in medicinal chemistry.

While specific, peer-reviewed synthesis protocols for this exact molecule are not prevalent in publicly accessible literature, this guide constructs and evaluates two distinct and highly credible synthetic pathways based on established, fundamental principles of amide bond formation. We will dissect each protocol, providing not just the procedural steps but the underlying chemical logic, potential pitfalls, and a comparative analysis of their performance, scalability, and sources of variability that impact reproducibility.

Protocol 1: The Acyl Chloride Pathway

This classic and powerful approach relies on the activation of a carboxylic acid by converting it into a highly reactive acyl chloride. This intermediate then readily reacts with an amine to form the desired amide. Due to the presence of two amine functionalities in the target molecule, a protecting group strategy is essential to ensure selectivity and prevent unwanted side reactions.

Scientific Rationale

The conversion of a carboxylic acid to an acyl chloride using reagents like thionyl chloride (SOCl₂) or oxalyl chloride dramatically increases the electrophilicity of the carbonyl carbon, making it highly susceptible to nucleophilic attack by an amine.[1] The subsequent reaction with dimethylamine is typically fast and high-yielding. The use of a Boc (tert-butyloxycarbonyl) protecting group for the secondary amine is a standard choice, as it is stable to the conditions of acyl chloride formation and can be removed under mild acidic conditions.[2] The final ethylation is achieved via reductive amination, a reliable method for forming C-N bonds.

Experimental Protocol

Step 1: Boc-Protection of 4-Aminobutanoic Acid

  • Dissolve 4-aminobutanoic acid (1.0 eq) in a 1:1 mixture of dioxane and water.

  • Add sodium hydroxide (1.1 eq) and cool the solution to 0°C in an ice bath.

  • Add a solution of di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) in dioxane dropwise.

  • Allow the mixture to warm to room temperature and stir overnight.

  • Remove dioxane under reduced pressure, acidify the aqueous residue to pH 2-3 with 1N HCl, and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate to yield Boc-4-aminobutanoic acid.

Step 2: Amide Coupling via Acyl Chloride

  • Suspend Boc-4-aminobutanoic acid (1.0 eq) in anhydrous dichloromethane (DCM).

  • Add oxalyl chloride (1.2 eq) dropwise at 0°C, followed by a catalytic amount of DMF.

  • Stir at room temperature for 2 hours until gas evolution ceases.

  • Remove the solvent and excess reagent under vacuum to yield the crude acyl chloride.

  • Dissolve the crude acyl chloride in fresh anhydrous DCM and cool to 0°C.

  • Bubble dimethylamine gas (or add a solution of dimethylamine in THF, 2.2 eq) through the solution slowly.

  • Stir for 1 hour at 0°C, then allow to warm to room temperature.

  • Wash the reaction mixture with saturated sodium bicarbonate solution and then brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate to yield crude Boc-protected amide.

Step 3: Deprotection and Reductive Amination

  • Dissolve the crude Boc-protected amide from the previous step in DCM.

  • Add trifluoroacetic acid (TFA, 5-10 eq) and stir at room temperature for 2-4 hours.

  • Remove all volatiles under reduced pressure.

  • Dissolve the residue in methanol, add acetaldehyde (1.5 eq) and sodium cyanoborohydride (NaBH₃CN, 1.5 eq).

  • Stir at room temperature overnight.

  • Quench the reaction by adding aqueous HCl, then basify with NaOH.

  • Extract the product with DCM, dry the organic layer, and concentrate.

  • Purify the final product, 4-(Ethylamino)-N,N-dimethylbutyramide, via column chromatography or vacuum distillation.

Reaction Pathway Diagram

Acyl_Chloride_Pathway cluster_0 Step 1: Protection cluster_1 Step 2: Amidation cluster_2 Step 3: Deprotection & Ethylation A 4-Aminobutanoic Acid B Boc-4-aminobutanoic Acid A->B Boc₂O, NaOH C Boc-4-aminobutanoyl Chloride B->C (COCl)₂, cat. DMF D Boc-(Ethylamino)-N,N- dimethylbutyramide C->D HN(CH₃)₂ E 4-Amino-N,N- dimethylbutyramide D->E TFA F 4-(Ethylamino)-N,N- dimethylbutyramide (Final Product) E->F CH₃CHO, NaBH₃CN

Caption: Acyl Chloride Pathway for Synthesis.

Protocol 2: The Direct Amide Coupling Pathway

This modern approach circumvents the need for harsh activating agents like thionyl chloride by employing peptide coupling reagents. These reagents facilitate the direct formation of an amide bond between a carboxylic acid and an amine under milder conditions, which can improve functional group tolerance and simplify procedures.

Scientific Rationale

This pathway begins with the ring-opening of γ-butyrolactone with ethylamine, a straightforward and atom-economical way to generate the required 4-(ethylamino)butyric acid precursor. The core of this protocol is the use of a coupling agent like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with an additive like 1-Hydroxybenzotriazole (HOBt). EDC activates the carboxylic acid to form a highly reactive O-acylisourea intermediate, which is then readily attacked by dimethylamine to form the stable amide bond.[2] HOBt is often included to suppress side reactions and minimize potential racemization if chiral centers are present.[3] This one-pot amidation step is often highly efficient and easier to perform than the multi-step acyl chloride conversion.

Experimental Protocol

Step 1: Synthesis of 4-(Ethylamino)butyric Acid

  • In a sealed pressure vessel, combine γ-butyrolactone (1.0 eq) with a 40% aqueous solution of ethylamine (2.0 eq).

  • Heat the mixture to 80-90°C and stir for 12-24 hours.

  • Cool the reaction mixture to room temperature.

  • Acidify with concentrated HCl to pH ~6, at which point the amino acid may precipitate.

  • Isolate the crude 4-(ethylamino)butyric acid by filtration or by evaporating the solvent. The crude product can often be used directly in the next step without extensive purification.

Step 2: Direct Amide Coupling

  • Suspend the crude 4-(ethylamino)butyric acid (1.0 eq) in anhydrous DCM or DMF.

  • Add HOBt (1.1 eq) and EDC·HCl (1.2 eq) to the suspension.

  • Stir for 15 minutes at room temperature to pre-activate the acid.

  • Add a solution of dimethylamine (2M in THF, 1.5 eq) followed by a tertiary amine base such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) (2.0 eq).

  • Stir the reaction mixture at room temperature overnight.

  • Dilute the reaction with DCM and wash sequentially with 1N HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Purify the final product, 4-(Ethylamino)-N,N-dimethylbutyramide, by column chromatography or vacuum distillation.

Reaction Pathway Diagram

Coupling_Pathway cluster_0 Step 1: Ring Opening cluster_1 Step 2: Direct Coupling G γ-Butyrolactone H 4-(Ethylamino)butyric Acid G->H H₂NCH₂CH₃, Δ I 4-(Ethylamino)-N,N- dimethylbutyramide (Final Product) H->I HN(CH₃)₂, EDC, HOBt

Caption: Direct Amide Coupling Pathway.

Comparative Analysis and Reproducibility

The choice between these two protocols depends on laboratory resources, scale, and desired purity. Below is a comparative summary of key performance indicators.

ParameterProtocol 1: Acyl ChlorideProtocol 2: Direct CouplingCausality & Reproducibility Insights
Number of Steps 3 (from protected acid)2 (from lactone)Fewer steps generally lead to higher overall yields and better reproducibility by reducing material transfer losses and potential points of failure.
Reagent Hazards High (Oxalyl Chloride is toxic and corrosive; TFA is highly corrosive)Moderate (EDC can be a sensitizer)The use of highly reactive and hazardous materials in Protocol 1 requires more stringent engineering controls (fume hoods, dry conditions), introducing operational variables that can affect reproducibility.
Reaction Conditions Requires strictly anhydrous conditions for acyl chloride formation.More tolerant of trace moisture, though anhydrous conditions are still preferred.The strict need for anhydrous conditions in Protocol 1 is a common source of irreproducibility. Incomplete drying of solvents or glassware can quench the acyl chloride, drastically lowering yields.
Scalability Generally straightforward to scale. Gaseous reagents can be challenging.Excellent. Coupling reagents are solids and easy to handle at large scales. Exotherms are typically manageable.Protocol 2 is often preferred for industrial scale-up due to its milder conditions and easier handling of reagents.[1]
Purification Final purification can be complicated by byproducts from deprotection and alkylation steps.Cleaner reaction profile often leads to simpler purification. Unreacted acid and coupling agent byproducts are typically removed by aqueous workup.Reproducibility is heavily tied to purification. Protocol 2's cleaner profile often allows for more consistent isolation of the pure product, potentially even via recrystallization or distillation, which are more reproducible than chromatography.[4]
Estimated Yield Moderate (multiple steps can lower overall yield)Good to ExcellentThe higher efficiency and fewer steps of direct coupling often translate to higher and more reproducible overall yields.

Troubleshooting and Self-Validation

To ensure trustworthiness and reproducibility, each protocol must be a self-validating system.

  • In-Process Checks: For both protocols, Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) should be used to monitor the consumption of starting material and the formation of the product at each step. This confirms reaction completion and can detect major side products early.

  • Acyl Chloride Formation (Protocol 1): A common failure point is incomplete conversion to the acyl chloride. If the subsequent amidation step is low-yielding, the stability and purity of the acyl chloride intermediate should be questioned.

  • Coupling Reaction (Protocol 2): If the coupling fails, the quality of the EDC reagent should be verified, as it can degrade upon improper storage. Additionally, ensuring the presence of a non-nucleophilic base (like TEA or DIPEA) is crucial to neutralize the HCl salt of EDC and the acid formed during the reaction.

  • Purification Reproducibility: The purification method itself is a major variable. Column chromatography conditions (silica gel activity, solvent polarity) must be precisely controlled.[4] Where possible, developing a protocol for distillation or recrystallization is preferable for ensuring lab-to-lab consistency.[4]

General Experimental Workflow

General_Workflow Start Select Protocol (Acyl Chloride vs. Coupling) Reagents Reagent Preparation & Stoichiometry Calculation Start->Reagents Reaction Execute Synthesis Steps (Monitor with TLC/LC-MS) Reagents->Reaction Workup Aqueous Workup (Extraction & Washing) Reaction->Workup Purify Purification (Chromatography, Distillation, or Recrystallization) Workup->Purify Analyze Characterization (NMR, MS, IR) Purify->Analyze End Pure Product (Assess Yield & Purity) Analyze->End

Caption: General workflow for synthesis and validation.

Conclusion

Both the Acyl Chloride and Direct Coupling pathways represent viable methods for the synthesis of 4-(Ethylamino)-N,N-dimethylbutyramide.

  • Protocol 1 (Acyl Chloride) is a powerful, traditional method, but its reliance on hazardous reagents and multiple sensitive steps presents significant challenges to reproducibility. It is best suited for small-scale synthesis by experienced chemists with robust environmental controls.

  • Protocol 2 (Direct Coupling) offers a more modern, streamlined, and milder alternative. Its operational simplicity, fewer steps, and greater tolerance for reaction conditions make it the superior choice for achieving high reproducibility, especially when scaling up the synthesis.

For research and development professionals, prioritizing the Direct Coupling pathway is recommended to ensure consistent and reliable production of 4-(Ethylamino)-N,N-dimethylbutyramide, thereby facilitating more dependable downstream biological and pharmacological evaluation.

References

  • Jha, A., & Vankawala, M. (2005). A Practical Guide for Buffer-Assisted Isolation and Purification of Primary, Secondary, and Tertiary Amine Derivatives from Their Mixture. Organic Process Research & Development. [Link]

  • Wang, W., et al. (2018). Amide Synthesis via Aminolysis of Ester or Acid with an Intracellular Lipase. ACS Catalysis. [Link]

  • Frank, I. (2020). What is the best technique for amide purification? ResearchGate. [Link]

  • Horn, G., et al. (1981). Purification of tertiary amines using an adsorbent. U.S.
  • Ashenhurst, J. (2018). The Amide Functional Group: Properties, Synthesis, and Nomenclature. Master Organic Chemistry. [Link]

  • Sabour, P. (2024). Separation of Secondary amide and Tertiary amide. Reddit r/Chempros. [Link]

  • Sabourault, N., et al. (2007). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH₂CF₃)₃. Organic Letters. [Link]

  • Reddy, K. R., et al. (n.d.). An Improved Process for the Preparation of 4-(N,N-Disubstituted amino)butaraldehyde Acetals. Asian Journal of Chemistry. [Link]

  • Li, Y., & Shock, E. L. (2020). Direct Synthesis of Amides from Amines and Carboxylic Acids under Hydrothermal Conditions. ACS Earth and Space Chemistry. [Link]

  • Charville, H., et al. (2020). Microwave-Assisted Catalytic Method for a Green Synthesis of Amides Directly from Amines and Carboxylic Acids. Molecules. [Link]

  • National Center for Biotechnology Information (n.d.). 4-(Ethylamino)-N,N-dimethylbutyramide. PubChem Compound Database. [Link]

  • Organic Chemistry Portal (n.d.). Amide synthesis by acylation. [Link]

  • Reddy, G. J., et al. (2003). Preparation of 4-(n, n-disubstitutedamino) butyraldehyde acetals.

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Comparative

A Comparative Guide to the Cross-Validation of Purity Assays for 4-(Ethylamino)-N,N-dimethylbutyramide

Abstract The accurate determination of purity for active pharmaceutical ingredients (APIs) and research chemicals is fundamental to drug safety, efficacy, and experimental reproducibility. This guide presents a comprehen...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The accurate determination of purity for active pharmaceutical ingredients (APIs) and research chemicals is fundamental to drug safety, efficacy, and experimental reproducibility. This guide presents a comprehensive framework for the cross-validation of analytical methods to assess the purity of 4-(Ethylamino)-N,N-dimethylbutyramide, a tertiary amine and amide of interest in pharmaceutical development. We move beyond reliance on a single analytical technique, detailing a tripartite strategy employing High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. This multi-faceted approach leverages the orthogonal nature of these methods—separating based on polarity, volatility, and intrinsic nuclear properties, respectively—to build a robust, self-validating system for purity assessment. By integrating data from these distinct techniques, researchers can achieve a high-confidence purity value, identify a broader range of potential impurities, and establish a more complete quality profile of the target molecule, in alignment with the principles outlined by the International Council for Harmonisation (ICH).[1][2]

The Imperative of Orthogonal Purity Verification

In pharmaceutical quality control, purity is not an absolute value derived from a single measurement but rather a convergence of evidence from multiple, mechanistically different analytical techniques.[3] Relying solely on a standard reversed-phase HPLC method, for instance, may lead to an overestimation of purity if impurities co-elute with the main peak, lack a UV chromophore, or are too volatile to be retained. The principle of cross-validation with orthogonal methods is designed to mitigate these risks. An orthogonal method is one that employs a completely different separation or detection principle, ensuring that the analytical blind spots of one technique are covered by the strengths of another.[4]

For a molecule like 4-(Ethylamino)-N,N-dimethylbutyramide (MW: 158.24 g/mol ), potential impurities could arise from its synthesis or degradation. These may include:

  • Process-Related Impurities: Unreacted starting materials, residual reagents, or by-products from side reactions.

  • Degradation Products: Hydrolysis of the amide bond to form the corresponding carboxylic acid.

  • Residual Solvents: Organic solvents used during synthesis and purification.

This guide details the application of three distinct methods to create a comprehensive purity profile that addresses these possibilities.

Primary Assay: High-Performance Liquid Chromatography (HPLC)

HPLC is the cornerstone of pharmaceutical purity analysis due to its high resolving power, reproducibility, and adaptability.[5] For 4-(Ethylamino)-N,N-dimethylbutyramide, a reversed-phase method is most appropriate, separating the analyte and its potential impurities based on their polarity.

Causality in Method Design
  • Column Choice: A C18 (octadecylsilyl) column is selected for its versatility and strong retention of moderately polar to non-polar compounds. The end-capping on modern C18 columns is crucial to minimize peak tailing for basic compounds like our target amine.

  • Mobile Phase: A gradient elution using a buffered aqueous phase (e.g., ammonium formate) and an organic modifier (e.g., acetonitrile) is employed. The buffer controls the ionization state of the amine, ensuring consistent retention and peak shape. A gradient is necessary to elute both polar and non-polar impurities within a reasonable timeframe.

  • Detection: Due to the lack of a strong chromophore, UV detection at a low wavelength (e.g., 210 nm) is required. However, this can be prone to interference. Therefore, coupling the HPLC system to a mass spectrometer (LC-MS) is highly recommended for definitive peak identification and specificity, as it can distinguish compounds based on their mass-to-charge ratio.[6]

Detailed Experimental Protocol: HPLC-UV/MS
  • Instrumentation: HPLC system with a quaternary pump, autosampler, column oven, Diode Array Detector (DAD), and a single quadrupole or tandem mass spectrometer.

  • Column: C18, 2.1 x 100 mm, 1.8 µm particle size.

  • Mobile Phase A: 10 mM Ammonium Formate in Water, pH adjusted to 3.5 with Formic Acid.

  • Mobile Phase B: Acetonitrile.

  • Gradient Program:

    • 0-1 min: 5% B

    • 1-10 min: 5% to 95% B

    • 10-12 min: 95% B

    • 12.1-15 min: 5% B (re-equilibration)

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 2 µL.

  • UV Detection: 210 nm.

  • MS Detection (ESI+): Scan range m/z 50-500.

  • Sample Preparation: Accurately weigh and dissolve the sample in Mobile Phase A to a final concentration of ~0.5 mg/mL.

Orthogonal Method 1: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS provides an excellent orthogonal approach to HPLC as it separates compounds based on their volatility and boiling point.[7] It is particularly effective for identifying residual solvents and other volatile or semi-volatile impurities that may not be well-retained or detected by HPLC.

Causality in Method Design
  • Separation Principle: The analyte must be thermally stable and sufficiently volatile. Given its molecular weight, 4-(Ethylamino)-N,N-dimethylbutyramide is suitable for GC analysis.

  • Column Choice: A low-polarity column, such as a 5% phenyl / 95% dimethylpolysiloxane phase (e.g., HP-5MS), is a robust choice for general-purpose screening of a wide range of compounds.[8]

  • Derivatization: While direct injection is possible, the primary and secondary amine functionalities in potential impurities and the amide in the main compound can interact with the column, leading to poor peak shape. Derivatization, such as acylation, can improve peak symmetry and chromatographic performance, though it adds a step to sample preparation.[9] For this guide, we will proceed without derivatization to maintain simplicity and focus on inherent volatility.

  • Detection: Mass spectrometry is the universal detector for GC, providing both quantitative data and structural information for impurity identification.

Detailed Experimental Protocol: GC-MS
  • Instrumentation: Gas chromatograph with an autosampler coupled to a mass spectrometer.

  • Column: HP-5MS (or equivalent), 30 m x 0.25 mm i.d., 0.25 µm film thickness.

  • Carrier Gas: Helium, constant flow rate of 1.2 mL/min.

  • Oven Temperature Program:

    • Initial: 50°C, hold for 2 min.

    • Ramp: 15°C/min to 280°C.

    • Hold: 5 min at 280°C.

  • Injector Temperature: 250°C.

  • Injection Mode: Split (50:1).

  • MS Transfer Line Temperature: 280°C.

  • MS Ion Source Temperature: 230°C.

  • MS Mode: Electron Ionization (EI) at 70 eV, scan range m/z 35-400.

  • Sample Preparation: Dissolve the sample in a suitable solvent like methanol or dichloromethane to a concentration of ~1 mg/mL.

Orthogonal Method 2: Quantitative NMR (qNMR)

Quantitative NMR (qNMR) stands apart as a primary analytical method. Unlike chromatographic techniques that provide a relative purity based on peak area percentages (the "100% method"), qNMR determines the absolute purity (as a weight/weight percentage) by comparing the integral of a specific analyte resonance to that of a certified internal standard of known purity and weight.[10][11]

Causality in Method Design
  • Principle of Quantitation: The signal intensity in an NMR spectrum is directly proportional to the number of nuclei giving rise to that signal.[4] This fundamental principle allows for highly accurate and precise quantification without the need for an analyte-specific reference standard.

  • Internal Standard Selection: The ideal internal standard must be stable, non-volatile, have a known high purity, and possess sharp signals that do not overlap with any analyte signals. For 4-(Ethylamino)-N,N-dimethylbutyramide, a standard like maleic anhydride or 1,4-dinitrobenzene would be suitable.

  • Experimental Parameters: To ensure accuracy, NMR acquisition parameters must be carefully controlled. A long relaxation delay (D1) of at least 5 times the longest T1 relaxation time of any proton being integrated is critical to ensure complete signal relaxation and valid integration.

Detailed Experimental Protocol: ¹H qNMR
  • Instrumentation: NMR spectrometer (e.g., 400 MHz or higher).

  • Internal Standard (IS): Maleic Anhydride (certified purity >99.5%).

  • Solvent: Deuterated chloroform (CDCl₃) or Dimethyl sulfoxide (DMSO-d₆).

  • Sample Preparation: a. Accurately weigh ~10 mg of the 4-(Ethylamino)-N,N-dimethylbutyramide sample into a clean vial. b. Accurately weigh ~5 mg of the internal standard into the same vial. c. Dissolve both components completely in ~0.7 mL of the deuterated solvent. d. Transfer the solution to a 5 mm NMR tube.

  • Acquisition Parameters:

    • Pulse Program: Standard quantitative 1D proton experiment.

    • Relaxation Delay (D1): 30 seconds (to ensure full relaxation).

    • Number of Scans: 16 or 32 (for good signal-to-noise).

  • Data Processing: a. Apply Fourier transform, phase correction, and baseline correction. b. Calibrate the spectrum (e.g., to the residual solvent peak). c. Carefully integrate a well-resolved signal from the analyte and a signal from the internal standard.

  • Purity Calculation: Purity (% w/w) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

    • Where: I = Integral value, N = Number of protons for the integrated signal, MW = Molecular weight, m = mass, P = Purity of the internal standard.

Cross-Validation Workflow and Data Integration

The power of this approach lies in the synthesis of data from all three methods. The following workflow illustrates how these techniques are integrated to provide a comprehensive purity assessment.

CrossValidationWorkflow substance Test Substance: 4-(Ethylamino)-N,N- dimethylbutyramide hplc HPLC-UV/MS Assay (Polarity-Based) substance->hplc Dissolve in mobile phase gcms GC-MS Assay (Volatility-Based) substance->gcms Dissolve in volatile solvent qnmr qNMR Assay (Absolute Molar Ratio) substance->qnmr Co-dissolve with internal standard data_analysis Comparative Data Analysis hplc->data_analysis Impurity Profile (Area % Purity) gcms->data_analysis Volatile Impurities (Residual Solvents) qnmr->data_analysis Absolute Purity (w/w %) final_report Final Purity Certificate & Impurity Profile data_analysis->final_report Correlate & Verify

Cross-validation workflow for comprehensive purity assessment.

Comparative Data Summary

The following table summarizes the key performance attributes of each analytical technique in the context of this cross-validation study. The results presented are illustrative to demonstrate a typical outcome.

ParameterHPLC-UV/MSGC-MS¹H qNMR
Principle Polarity-based chromatographic separationVolatility-based chromatographic separationMolar ratio determination by nuclear resonance
Primary Use Case Main impurity profiling, separation of non-volatile impuritiesAnalysis of volatile/semi-volatile impurities, residual solventsAbsolute purity determination, orthogonal confirmation
Specificity High with MS detection; moderate with UV (risk of co-elution)High with MS library matchingVery high for proton-containing analytes; blind to inorganic impurities
Illustrative Purity 99.6% (Area Normalization)>99.9% (Excluding non-volatiles)99.4% (w/w vs. Certified Standard)
Precision (%RSD) < 1.0%< 2.0%< 0.5%
Sensitivity (LOD/LOQ) High (ng/mL range)High (pg-ng on column)Moderate (µg-mg in tube)
Throughput Moderate (~15-20 min/sample)Moderate (~20-25 min/sample)Low (~10-15 min/sample, plus prep)
Validation Standard ICH Q2(R1)[12][13]ICH Q2(R1)[12][13]Ph. Eur./USP Guidelines[14]

Conclusion

The cross-validation of purity assays using orthogonal methods provides a scientifically rigorous and trustworthy assessment of a compound's quality. For 4-(Ethylamino)-N,N-dimethylbutyramide, the combination of HPLC, GC-MS, and qNMR creates a powerful analytical triad. HPLC effectively profiles the primary substance and its non-volatile, structurally similar impurities. GC-MS complements this by specifically targeting volatile impurities and residual solvents, which are often missed by liquid chromatography. Finally, qNMR serves as the ultimate arbiter, providing an absolute purity value that is independent of chromatographic separation and response factors, thereby validating the results obtained from the other two techniques. The convergence of results—for instance, an HPLC area % purity of 99.6% and a qNMR w/w purity of 99.4%—provides high confidence in the final assigned purity. This integrated, multi-technique approach is essential for researchers, scientists, and drug development professionals who require a definitive understanding of their material's quality.

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Validation

A Researcher's Guide to the Comparative Efficacy of 4-(Ethylamino)-N,N-dimethylbutyramide and its Structural Analogs in Modulating GABAergic Neurotransmission

In the landscape of neuropharmacology, the quest for novel therapeutic agents with refined efficacy and safety profiles is perpetual. Small molecules capable of modulating the γ-aminobutyric acid (GABA) system, the prima...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of neuropharmacology, the quest for novel therapeutic agents with refined efficacy and safety profiles is perpetual. Small molecules capable of modulating the γ-aminobutyric acid (GABA) system, the primary inhibitory neurotransmitter network in the central nervous system, are of significant interest for treating conditions such as anxiety, epilepsy, and sleep disorders.[1][2] This guide provides a comprehensive framework for the comparative efficacy evaluation of 4-(Ethylamino)-N,N-dimethylbutyramide, a butyramide derivative with potential GABAergic activity, and its rationally designed structural analogs.

Our approach is grounded in established experimental methodologies, providing researchers and drug development professionals with a detailed roadmap for synthesis, in vitro characterization, and in vivo validation. We will explore the causal relationships between structural modifications and biological activity, offering insights into the principles of medicinal chemistry and neuropharmacology.

The Target Compound: 4-(Ethylamino)-N,N-dimethylbutyramide

The lead compound, 4-(Ethylamino)-N,N-dimethylbutyramide[3][4], possesses a flexible four-carbon backbone, an N,N-dimethylated amide, and a terminal ethylamino group. Its structural similarity to GABA and other known GABAergic modulators suggests a potential interaction with GABA receptors or transporters. The ethylamino and dimethylamide moieties are key features for potential chemical modification to explore structure-activity relationships (SAR).

Rationale for Structural Analogs

To systematically investigate the SAR of 4-(Ethylamino)-N,N-dimethylbutyramide, a series of structural analogs can be synthesized. The following modifications are proposed to probe the contributions of different functional groups to the compound's hypothetical efficacy:

  • Analog 1: 4-(Amino)-N,N-dimethylbutyramide: Removal of the ethyl group from the terminal amine to assess the impact of steric bulk on receptor or transporter interaction.

  • Analog 2: 4-(Ethylamino)-N-methylbutyramide: Demethylation of the amide to explore the role of the second methyl group in potency and selectivity.[5]

  • Analog 3: 4-(Ethylamino)butanoic acid: Hydrolysis of the amide to the corresponding carboxylic acid to determine if the parent compound is a prodrug or if the amide functionality is essential for activity.

  • Analog 4: 5-(Ethylamino)-N,N-dimethylpentanamide: Extension of the carbon backbone by one methylene group to evaluate the influence of chain length on binding affinity.

The synthesis of these amide derivatives can be achieved through standard organic chemistry techniques, such as the reaction of a substituted carboxylic acid with an appropriate amine.[6]

In Vitro Efficacy Assessment: Unveiling Molecular Interactions

The initial phase of efficacy testing involves in vitro assays to determine the direct interaction of the compounds with their putative molecular targets within the GABA system.

Radioligand Binding Assays

Radioligand binding assays are a fundamental tool for quantifying the affinity of a compound for a specific receptor.[7] In this context, we would assess the ability of our test compounds to displace a known radiolabeled ligand from GABA-A or GABA-B receptors.

Experimental Protocol: [³H]GABA Displacement Assay

  • Preparation of Synaptic Membranes: Homogenize rat cerebral cortex tissue in ice-cold sucrose buffer. Centrifuge the homogenate at low speed to remove nuclei and cell debris. The resulting supernatant is then centrifuged at high speed to pellet the synaptic membranes.

  • Incubation: Incubate the synaptic membranes with a fixed concentration of [³H]GABA and varying concentrations of the test compounds (4-(Ethylamino)-N,N-dimethylbutyramide and its analogs).

  • Separation: Rapidly filter the incubation mixture through glass fiber filters to separate bound from free radioligand.

  • Quantification: Measure the radioactivity retained on the filters using liquid scintillation counting.

  • Data Analysis: Determine the IC50 value (the concentration of test compound that inhibits 50% of specific [³H]GABA binding). This value can be used to calculate the binding affinity (Ki).

Functional Assays: From Binding to Biological Response

While binding assays reveal affinity, functional assays are crucial for determining whether a compound acts as an agonist, antagonist, or allosteric modulator.

Experimental Protocol: Electrophysiology (Patch-Clamp)

  • Cell Culture: Use HEK293 cells stably expressing recombinant human GABA-A receptor subunits (e.g., α1β2γ2).

  • Whole-Cell Patch-Clamp Recording: Obtain a whole-cell recording configuration from a single cell.

  • Compound Application: Apply a submaximal concentration of GABA to elicit a baseline chloride current. Co-apply the test compounds with GABA to assess their modulatory effects.

  • Data Acquisition and Analysis: Record the changes in membrane current. An increase in the GABA-evoked current suggests positive allosteric modulation, while a decrease may indicate antagonism or negative allosteric modulation.

Experimental Protocol: Fluorescent Membrane Potential Assay

A higher-throughput alternative to electrophysiology is the use of voltage-sensitive dyes.[8]

  • Cell Plating: Plate GABA-A receptor-expressing cells in a 96-well plate.

  • Dye Loading: Load the cells with a fluorescent membrane potential-sensitive dye.

  • Compound Addition: Add the test compounds to the wells.

  • Fluorescence Reading: Use a fluorescence plate reader to measure the change in fluorescence upon addition of GABA. Modulators will alter the GABA-induced change in membrane potential, which is reflected in the fluorescence signal.[9]

In Vivo Efficacy Assessment: From Molecular to Behavioral Effects

Promising candidates from in vitro studies should be advanced to in vivo models to assess their efficacy in a complex biological system. Animal models of anxiety are well-established for screening anxiolytic-like drugs.[10][11][12]

Elevated Plus Maze (EPM)

The EPM is a widely used test to assess anxiety-like behavior in rodents.[10][11] The maze consists of two open arms and two closed arms. Anxiolytic compounds typically increase the time spent in and the number of entries into the open arms.

Experimental Protocol: Elevated Plus Maze

  • Apparatus: A plus-shaped maze elevated from the floor, with two opposing arms open and two enclosed by walls.

  • Animal Acclimation: Acclimate the animals (e.g., mice) to the testing room for at least one hour before the experiment.

  • Drug Administration: Administer the test compounds or vehicle control intraperitoneally at a predetermined time before the test (e.g., 30 minutes).

  • Testing: Place the animal in the center of the maze, facing an open arm, and allow it to explore for a set period (e.g., 5 minutes).

  • Data Collection: Record the number of entries into and the time spent in the open and closed arms using an automated tracking system.

  • Data Analysis: Compare the behavioral parameters between the different treatment groups.

Light/Dark Box Test

This test is based on the innate aversion of rodents to brightly illuminated areas.[10] Anxiolytic compounds are expected to increase the time spent in the light compartment.

Experimental Protocol: Light/Dark Box Test

  • Apparatus: A box divided into a small, dark compartment and a large, illuminated compartment, with an opening connecting the two.

  • Animal Acclimation and Drug Administration: As described for the EPM.

  • Testing: Place the animal in the dark compartment and allow it to explore freely for a specified duration (e.g., 10 minutes).

  • Data Collection: Record the time spent in each compartment and the number of transitions between the two compartments.

  • Data Analysis: Analyze the data to determine the effect of the compounds on the animal's preference for the light compartment.

Comparative Data Summary

The following tables present hypothetical, yet plausible, data for the comparative efficacy of 4-(Ethylamino)-N,N-dimethylbutyramide and its structural analogs. This data is for illustrative purposes to demonstrate how experimental results would be presented.

Table 1: In Vitro Binding Affinity and Functional Potency

CompoundGABA-A Receptor Binding (Ki, µM)GABA-A Receptor Functional Assay (EC50, µM) - Positive Allosteric Modulation
4-(Ethylamino)-N,N-dimethylbutyramide 1.55.2
Analog 1: 4-(Amino)-N,N-dimethylbutyramide 3.210.8
Analog 2: 4-(Ethylamino)-N-methylbutyramide 2.17.5
Analog 3: 4-(Ethylamino)butanoic acid > 100Inactive
Analog 4: 5-(Ethylamino)-N,N-dimethylpentanamide 8.925.1

Table 2: In Vivo Anxiolytic-Like Efficacy

Compound (Dose)Elevated Plus Maze: % Time in Open ArmsLight/Dark Box: Time in Light Compartment (s)
Vehicle 15.2 ± 2.145.3 ± 5.8
4-(Ethylamino)-N,N-dimethylbutyramide (10 mg/kg) 35.8 ± 4.5110.2 ± 12.1
Analog 1: 4-(Amino)-N,N-dimethylbutyramide (10 mg/kg) 22.1 ± 3.368.5 ± 8.9
Analog 2: 4-(Ethylamino)-N-methylbutyramide (10 mg/kg) 28.9 ± 3.992.4 ± 10.5
Analog 3: 4-(Ethylamino)butanoic acid (10 mg/kg) 16.5 ± 2.548.1 ± 6.2
Analog 4: 5-(Ethylamino)-N,N-dimethylpentanamide (10 mg/kg) 18.3 ± 2.855.7 ± 7.1
*p < 0.05 compared to vehicle

Visualizing the Workflow and Pathway

Diagram 1: Chemical Structures

cluster_0 4-(Ethylamino)-N,N-dimethylbutyramide cluster_1 Analog 1: 4-(Amino)-N,N-dimethylbutyramide cluster_2 Analog 2: 4-(Ethylamino)-N-methylbutyramide cluster_3 Analog 3: 4-(Ethylamino)butanoic acid cluster_4 Analog 4: 5-(Ethylamino)-N,N-dimethylpentanamide a CCNCCCC(=O)N(C)C b NCCCC(=O)N(C)C c CCNCCCC(=O)NC d CCNCCCC(=O)O e CCNCCCCC(=O)N(C)C

Caption: Chemical structures of the parent compound and its analogs.

Diagram 2: Experimental Workflow

A Synthesis of Analogs B In Vitro Screening A->B C Radioligand Binding Assays B->C Affinity D Functional Assays B->D Efficacy E In Vivo Testing C->E D->E F Elevated Plus Maze E->F Anxiety Model 1 G Light/Dark Box E->G Anxiety Model 2 H Lead Candidate Identification F->H G->H

Caption: A streamlined workflow for comparative efficacy testing.

Diagram 3: Simplified GABA-A Receptor Signaling

cluster_0 Presynaptic Neuron cluster_1 Postsynaptic Neuron GABA_vesicle GABA GABA_A_R GABA-A Receptor (Chloride Channel) GABA_vesicle->GABA_A_R GABA Binding Hyperpolarization Hyperpolarization (Inhibition) GABA_A_R->Hyperpolarization Cl- Influx PAM Positive Allosteric Modulator (e.g., Test Compound) PAM->GABA_A_R Enhances GABA Effect

Caption: Mechanism of positive allosteric modulation at the GABA-A receptor.

Conclusion

This guide outlines a rigorous, multi-faceted approach to the comparative efficacy evaluation of 4-(Ethylamino)-N,N-dimethylbutyramide and its structural analogs. By systematically modifying the lead structure and employing a combination of in vitro and in vivo assays, researchers can elucidate the structure-activity relationships that govern the compound's potential therapeutic effects. The presented protocols and illustrative data provide a solid foundation for initiating such a research program, ultimately contributing to the discovery of novel and improved therapies for neurological disorders.

References

  • Bourin, M. (2015). Animal models for screening anxiolytic-like drugs: a perspective. Dialogues in Clinical Neuroscience, 17(3), 295–303. [Link]

  • Gogoi, M., et al. (2023). Animal Models For Screening Anti-Anxiety Drugs: A Review. International Journal of All Research Education and Scientific Methods, 11(3). [Link]

  • [No Author]. (n.d.). Animals Use to Find Anxiolytic Activity: An Updated Review with Advantage of Each Model. Journal of Drug Delivery and Therapeutics, 14(3). [Link]

  • Bourin, M. (2015). Animal models for screening anxiolytic-like drugs: a perspective. PubMed, 17(3), 295-303. [Link]

  • Griebel, G., & Holmes, A. (2013). Animal models of anxiety and anxiolytic drug action. Current Opinion in Pharmacology, 13(5), 797-804. [Link]

  • Squires, R. F. (2016). Rapid Throughput Analysis of GABAA Receptor Subtype Modulators and Blockers Using DiSBAC1(3) Membrane Potential Red Dye. ASSAY and Drug Development Technologies, 14(1), 35-49. [Link]

  • Wakabayashi, K., et al. (2019). Construction of a Fluorescent Screening System of Allosteric Modulators for the GABAA Receptor Using a Turn-On Probe. ACS Central Science, 5(9), 1546-1554. [Link]

  • [No Author]. (2023). Identification of Orthosteric GABAB Receptor Ligands by Virtual Screening and In Vitro Validation. ACS Omega. [Link]

  • Khom, S., et al. (2018). Structure-Dependent Activity of Natural GABA(A) Receptor Modulators. Molecules, 23(7), 1587. [Link]

  • Singh, P., et al. (2020). Rational approaches for the design of various GABA modulators and their clinical progression. Current Drug Targets, 21(1), 44-71. [Link]

  • National Center for Biotechnology Information. (n.d.). 4-(Ethylamino)-N,N-dimethylbutyramide. PubChem. [Link]

  • U.S. Food and Drug Administration. (2005). Pharmacology Review(s) - Alinia. [Link]

  • Liu, J., et al. (2015). Anti-cancer effectiveness of a novel ceramide analog on chemo-sensitive and chemo-resistant breast cancers. Cancer Biology & Therapy, 16(1), 125-133. [Link]

  • Appiah-Ankam, J., & Hunter, J. M. (2004). Pharmacology of neuromuscular blocking drugs. Continuing Education in Anaesthesia, Critical Care & Pain, 4(1), 2-7. [Link]

  • Hénique, J., et al. (2023). Synthesis and kinetic evaluation of analogs of (E)-4-amino-3-methylbut-2-en-1-yl diphosphate, a potent inhibitor of the IspH metalloenzyme. Comptes Rendus. Chimie, 26. [Link]

  • [No Author]. (2023). New Derivatives of N-Hydroxybutanamide: Preparation, MMP Inhibition, Cytotoxicity, and Antitumor Activity. Molecules, 28(22), 7629. [Link]

  • [No Author]. (n.d.). Synthesis of some Amide derivatives and their Biological activity. Journal of Drug Delivery and Therapeutics, 2(3). [Link]

  • Testa, B., & Naylor, P. D. (2021). Metabolic N-Dealkylation and N-Oxidation as Elucidators of the Role of Alkylamino Moieties in Drugs Acting at Various Receptors. Molecules, 26(7), 1899. [Link]

  • Al-Masoudi, N. A., et al. (2023). Synthesis of 4-Amino-N-[2 (diethylamino)Ethyl]Benzamide Tetraphenylborate Ion-Associate Complex: Characterization, Antibacterial and Computational Study. Molecules, 28(5), 2269. [Link]

  • [No Author]. (2014). (PDF) Synthesis and Antimicrobial Evaluation of 4-Amino/Dimethylamino-1-Aryl/Alkylpyridinium Bromide. ResearchGate. [Link]

  • CAS. (n.d.). 4-(Ethylamino)-N,N-dimethylbutanamide. CAS Common Chemistry. [Link]

  • [No Author]. (2024). N, N-Dimethyl-4-Aminopyridine- and Aluminum Isopropoxide-Catalysed Ring-Opening Polymerizations of β-Butyrolactone for the Antimicrobial Oligohydroxybutyrate. Polymers, 16(3), 329. [Link]

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Safety & Regulatory Compliance

Safety

Proper Disposal of 4-(Ethylamino)-N,N-dimethylbutyramide: A Procedural Guide

In the landscape of drug discovery and chemical research, the synthesis of novel compounds is a daily reality. With this innovation comes the critical responsibility of safe and compliant disposal.

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of drug discovery and chemical research, the synthesis of novel compounds is a daily reality. With this innovation comes the critical responsibility of safe and compliant disposal. This guide provides a comprehensive, step-by-step framework for the proper disposal of 4-(Ethylamino)-N,N-dimethylbutyramide. As a compound that may not have extensive, publicly available safety data, it is imperative to treat it as a substance with unknown hazards and handle it with the utmost caution.[1] This protocol is designed to build a deep, intrinsic trust in your safety procedures by ensuring every step is logical, defensible, and grounded in established regulatory principles.

The foundational principle of laboratory waste management is that a disposal plan must be formulated before any experiment begins.[1] For a novel or sparsely documented compound like 4-(Ethylamino)-N,N-dimethylbutyramide, the initial step is a thorough risk assessment. In the absence of specific data, the compound must be treated as highly hazardous until proven otherwise.[1]

Part 1: Pre-Disposal Waste Characterization

The cornerstone of compliant chemical disposal is an accurate hazardous waste determination.[2] This process must be conducted at the point of generation, before the waste is diluted, mixed, or otherwise altered.[2][3] Your institution's Environmental Health and Safety (EHS) department is your primary resource and must be consulted. However, the initial characterization begins in the lab.

Step 1: Generator Knowledge and Analog Assessment

While a specific Safety Data Sheet (SDS) for 4-(Ethylamino)-N,N-dimethylbutyramide may not be available, you can infer potential hazards by examining its chemical structure and the properties of analogous compounds.

  • Structure: 4-(Ethylamino)-N,N-dimethylbutyramide is a tertiary amide with a terminal amine group.

  • Analog Analysis: Review the SDS for structurally similar compounds like N,N-Dimethylbutyramide, Butyramide, and various alkylamines.[4]

    • Amides: Generally, simple amides are of low to moderate toxicity but can be irritants. Some amides are regulated, so it is crucial to check local and federal lists.

    • Amines: The ethylamino group may impart basicity and corrosivity. Amines can be toxic and are often flammable.

    • Combustion Products: In a fire, nitrogen-containing organic compounds can produce hazardous nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[5]

Step 2: Physical and Chemical Hazard Assessment

Perform a documented evaluation of the waste stream containing 4-(Ethylamino)-N,N-dimethylbutyramide based on the four characteristics of hazardous waste defined by the U.S. Environmental Protection Agency (EPA).[6]

Hazard Characteristic Test Protocol Regulatory Threshold Anticipated Result for 4-(Ethylamino)-N,N-dimethylbutyramide
Ignitability Determine the flash point of the liquid waste.Flash point < 140°F (60°C)Unknown. Many organic compounds, especially those used as solvents in synthesis, are ignitable. Assume ignitability if mixed with flammable solvents.
Corrosivity Measure the pH of the aqueous waste stream.pH ≤ 2 or pH ≥ 12.5Possible. The ethylamino group could make the waste basic. A pH measurement is essential.[6]
Reactivity Assess if the material reacts violently with water, is unstable, or generates toxic gases when mixed with water.[6]Materials that are unstable, react violently with water, or generate toxic fumes.Unlikely for this structure, but must be confirmed. Do not mix with strong acids or oxidizing agents without a prior compatibility assessment.
Toxicity Evaluate if the waste contains any constituents listed in the EPA's toxicity characteristic tables (D-list).Exceeds concentration limits for specific contaminants.Unknown. Without specific toxicological data, assume the compound could be harmful.[7] It is prudent to manage it as toxic waste.

This assessment must be meticulously documented. Updated EPA regulations emphasize that a hazardous waste determination must be performed in the laboratory where the waste is generated.[6]

Part 2: Segregation, Collection, and Labeling Protocol

Proper segregation is paramount to prevent dangerous reactions and to ensure cost-effective disposal.[8]

Step-by-Step Collection Procedure
  • Select a Compatible Container: Use a clean, sealable container made of a material compatible with the waste. For organic compounds like this, a high-density polyethylene (HDPE) or glass container is often appropriate.[9] The container must be in good condition.[10]

  • Segregate Waste Streams:

    • Non-Halogenated Waste: Since 4-(Ethylamino)-N,N-dimethylbutyramide is a non-halogenated organic compound, it should be collected in a designated "non-halogenated organic waste" container.[10][11] Keeping halogenated and non-halogenated wastes separate is crucial as disposal costs for non-halogenated solvents are often significantly lower.[8]

    • Aqueous Waste: If the waste is an aqueous solution, collect it separately from organic solvent waste.

    • Avoid Mixing: Never mix incompatible wastes.[9] Specifically, do not mix this amine-containing compound with strong acids, bases, or oxidizers in the same waste container.

  • Label the Container Immediately: Affix a hazardous waste tag to the container before adding the first drop of waste.[10][11]

  • Complete the Label: The label must include:

    • The words "Hazardous Waste".[8]

    • The full chemical name: "Waste 4-(Ethylamino)-N,N-dimethylbutyramide". Do not use abbreviations.[10]

    • List all other constituents and their approximate percentages (e.g., solvents, water).

    • The identified hazard characteristics (e.g., Ignitable, Corrosive).

    • The date accumulation started.

  • Keep Containers Closed: Waste containers must be kept tightly sealed except when actively adding waste.[9][10][12] This prevents the release of vapors and potential spills.

  • Use Secondary Containment: Store liquid waste containers in a secondary containment bin or tray that can hold the entire volume of the largest container.[9]

Part 3: Spill Management and Emergency Procedures

Accidents can happen, and a prepared response is a key component of a safe laboratory environment.

Immediate Actions for a Spill:
  • Alert Personnel: Immediately notify others in the area.

  • Assess the Risk: If the spill is large, involves highly volatile solvents, or you feel unsafe, evacuate the area and contact your institution's EHS.

  • Don Personal Protective Equipment (PPE): At a minimum, wear a lab coat, safety goggles, and appropriate chemical-resistant gloves (e.g., nitrile).[13]

  • Contain and Absorb: For small spills, use an inert absorbent material, such as spill pads, vermiculite, or sand, to soak up the liquid.[11]

  • Clean the Area: Once absorbed, collect the material using non-sparking tools and place it in a sealed container.

  • Dispose of as Hazardous Waste: Label the container with a hazardous waste tag, listing all contents, and manage it for pickup.[11]

  • Decontaminate: Clean the spill area with an appropriate solvent or soap and water.

Part 4: Final Disposal Pathway

The final disposal of 4-(Ethylamino)-N,N-dimethylbutyramide must be handled by a licensed hazardous waste disposal company, coordinated through your EHS department.

  • Incineration: This is the most common and effective disposal method for non-halogenated organic waste. High-temperature incineration ensures the complete destruction of the compound.

  • Do Not:

    • Evaporate: Disposing of chemicals by evaporation in a fume hood is strictly prohibited by the EPA.[12]

    • Drain Dispose: Do not pour this chemical or its solutions down the drain.[14] University policies often prohibit the drain disposal of all potentially hazardous chemicals.[14]

The entire process, from initial characterization to final disposal, is a cycle of responsible chemical management. Adherence to this protocol not only ensures regulatory compliance but also fosters a culture of safety and scientific integrity.

Visual Workflow: Decision Process for Disposal

The following diagram outlines the critical decision points for the proper disposal of a novel or uncharacterized compound like 4-(Ethylamino)-N,N-dimethylbutyramide.

DisposalWorkflow cluster_prep Phase 1: Pre-Experiment Planning cluster_char Phase 2: In-Lab Waste Characterization cluster_handle Phase 3: Collection & Storage cluster_disp Phase 4: Final Disposition A Synthesize or Acquire 4-(Ethylamino)-N,N-dimethylbutyramide B Consult EHS & Formulate Disposal Plan BEFORE Use A->B C Perform Hazardous Waste Determination at Point of Generation B->C D Assess Analogs (Amides, Amines) for Potential Hazards C->D Use Generator Knowledge E Test for Characteristics: - Ignitability (Flash Point) - Corrosivity (pH) - Reactivity - Toxicity (Generator Knowledge) C->E Perform Tests D->E F Document All Findings E->F G Select Compatible Container (e.g., HDPE, Glass) F->G H Segregate as NON-HALOGENATED WASTE G->H I Affix Hazardous Waste Tag & Detail All Contents H->I J Store in Secondary Containment Keep Container Closed I->J K Request Waste Pickup from EHS J->K L EHS Coordinates with Licensed Disposal Vendor K->L M Final Disposal (e.g., High-Temp Incineration) L->M

Caption: Waste Disposal Decision Workflow.

References

  • Benchchem. Navigating the Disposal of Novel Compounds: A Procedural Guide.
  • Sigma-Aldrich. SAFETY DATA SHEET.
  • Fisher Scientific. SAFETY DATA SHEET.
  • Thermo Fisher Scientific. SAFETY DATA SHEET.
  • Spectrum Chemical. SAFETY DATA SHEET.
  • Northwestern University. Hazardous Waste Disposal Guide.
  • U.S. Environmental Protection Agency. Regulations for Hazardous Waste Generated at Academic Laboratories.
  • U.S. Environmental Protection Agency. Hazardous Waste.
  • Fisher Scientific. SAFETY DATA SHEET - N,N-Dimethylbutyramide.
  • University of Pennsylvania. Hazardous Waste Determination | PennEHRS.
  • Purdue University. Unknown Chemicals - Environmental Health and Safety.
  • Williams Mullen. Hazardous Waste Determinations: What You Need to Know to Comply.
  • Delaware.gov. Hazardous Waste Management: Waste Determinations.
  • ChemicalBook. Butyramide - Safety Data Sheet.
  • Braun Research Group. Non-halogenated Organic Solvents - Standard Operating Procedure.
  • Dartmouth Policy Portal. Hazardous Waste Disposal Guide.
  • National Institutes of Health. Management of Waste - Prudent Practices in the Laboratory.
  • Alabama A&M University. Hazardous Waste Manual.
  • Temple University. Non-Halogenated Solvents in Laboratories.
  • Fisher Scientific. SAFETY DATA SHEET - Butyramide.

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Handling

Personal protective equipment for handling 4-(Ethylamino)-N,N-dimethylbutyramide

As a Senior Application Scientist, establishing a rigorous, self-validating safety framework is paramount when integrating novel or highly reactive building blocks into your drug development workflows. 4-(Ethylamino)-N,N...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, establishing a rigorous, self-validating safety framework is paramount when integrating novel or highly reactive building blocks into your drug development workflows. 4-(Ethylamino)-N,N-dimethylbutyramide (CAS: 97635-52-4) is a bifunctional aliphatic molecule featuring both a secondary amine and a tertiary amide[1]. While it is an invaluable synthon for pharmaceutical development, its inherent basicity and organic solvent properties demand precise logistical and protective strategies.

This guide provides a comprehensive, causality-driven operational plan for handling this chemical, ensuring that every safety measure is scientifically grounded and procedurally validated.

Mechanistic Causality of Hazards

To select the correct Personal Protective Equipment (PPE), we must first understand the chemical's mechanism of interaction with biological tissues and standard materials:

  • Lipid Saponification (Skin/Eye Hazard): The secondary amine moiety in 4-(ethylamino)-N,N-dimethylbutyramide is highly nucleophilic and basic. Upon contact with the skin or corneas, it rapidly raises the localized pH, inducing saponification of the lipid bilayer. This leads to liquefaction necrosis—a severe form of tissue damage that penetrates deeper than acid burns.

  • Polymer Degradation (Material Hazard): Aliphatic amines act as aggressive organic solvents. They can permeate and degrade standard latex or thin-film vinyl by disrupting the polymer cross-linking, rendering standard examination gloves useless within minutes.

  • Vapor Irritation (Inhalation Hazard): With a molecular weight of 158.24 g/mol [1], this compound exhibits sufficient volatility at room temperature to pose an inhalation risk, irritating the mucosal linings of the respiratory tract.

Quantitative Chemical & PPE Matrix

The following tables summarize the fundamental physical properties of the compound and the mandatory PPE required for its safe handling.

Table 1: Chemical Properties of 4-(Ethylamino)-N,N-dimethylbutyramide

Property Value Reference / Source
IUPAC Name 4-(ethylamino)-N,N-dimethylbutanamide PubChem[1]
CAS Registry Number 97635-52-4 PubChem[1]
Molecular Weight 158.24 g/mol PubChem[1]

| Topological Polar Surface Area | 32.3 Ų | PubChem[1] |

Table 2: Causality-Driven PPE Specifications

PPE Category Specification Causality / Rationale
Hand Protection Heavy-duty Nitrile (≥ 8 mil) or Neoprene Resists polymer degradation and breakthrough by basic aliphatic amines.
Eye Protection Indirect-vented Chemical Splash Goggles Prevents capillary bypass of liquid splashes around the lenses, protecting against corneal liquefaction.
Body Protection 100% Cotton Flame-Resistant (FR) Lab Coat Prevents synthetic fibers from melting into the skin in the event of an exothermic reaction or fire.

| Respiratory | Chemical Fume Hood (Primary) | Captures volatile amine vapors. OSHA mandates engineering controls over PPE where feasible[2]. |

Self-Validating Operational Workflow

Standard operating procedures often fail because they lack built-in confirmation steps. The following protocol utilizes a self-validating system , ensuring that each step is verified before proceeding to the next.

Phase 1: Environmental & PPE Setup
  • Activate Engineering Controls: Turn on the chemical fume hood.

    • Validation Check: Tape a small Kimwipe to the bottom of the sash. If it pulls steadily inward, directional airflow is confirmed. Verify the digital monitor reads a face velocity of at least 100 feet per minute (fpm)[2].

  • Don PPE: Equip the FR lab coat, indirect-vented goggles, and double-layer nitrile gloves (an inner 4-mil layer and an outer 8-mil layer).

    • Validation Check: Perform a "blow test" on the outer gloves prior to donning to ensure there are no micro-punctures.

Phase 2: Chemical Handling & Transfer
  • Preparation: Place the reagent bottle, a secondary containment tray, and the receiving vessel inside the fume hood at least 6 inches behind the sash.

  • Transfer: Use a glass volumetric pipette or a chemically resistant positive-displacement micropipette to transfer the liquid. Avoid pouring directly from the bottle to prevent hazardous drips.

  • Seal and Decontaminate: Immediately recap the primary container.

    • Validation Check: Wipe the exterior of the closed reagent bottle with a dry Kimwipe. Inspect the Kimwipe for any wet spots; if clean, the exterior is safely decontaminated.

Spill Response & Decontamination Protocol

In the event of a localized spill inside the fume hood, immediate and methodical action is required to neutralize the basic amine.

  • Isolate & Alert: Lower the fume hood sash to maximize exhaust velocity over the spill. Alert nearby personnel.

  • Neutralization: Do not use strong acids (e.g., HCl), as the acid-base reaction will be violently exothermic and aerosolize the chemical. Instead, cover the spill with a weak, solid acid such as citric acid powder or sodium bisulfate.

  • Absorption: Once neutralized, cover the area with an inert absorbent like diatomaceous earth or clean sand.

  • Validation Check (Critical): Before sweeping up the material, touch a strip of pH indicator paper to the wet slurry. A pH reading between 6.0 and 8.0 confirms complete neutralization.

  • Collection: Sweep the neutralized slurry using a non-sparking scoop into a heavy-duty, sealable polyethylene bag.

Logistical Disposal Plan (EPA RCRA Compliance)

Under U.S. Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA) guidelines, organic amines often fall under specific hazardous waste classifications due to their physical properties[3].

  • Waste Classification: If the waste stream containing 4-(ethylamino)-N,N-dimethylbutyramide is aqueous and exhibits a pH ≥ 12.5, it must be coded as D002 (Corrosive) [3]. If mixed with organic solvents, it is managed as hazardous organic waste.

  • Segregation: Never mix amine waste with halogenated solvents, strong oxidizers, or concentrated acids. Store in a dedicated, chemically compatible High-Density Polyethylene (HDPE) carboy.

  • Validation Check: Before sealing the waste carboy for EH&S pickup, verify that the container is cool to the touch. Absence of heat confirms that no unintended exothermic cross-reactions are occurring inside the waste stream.

Operational Decision Workflow

G N1 Pre-Operation: Verify Fume Hood (>100 fpm) & Don PPE N2 Primary Handling: 4-(Ethylamino)-N,N-dimethylbutyramide N1->N2 N3 Spill Detected? N2->N3 N4 Decontamination: Neutralize (Citric Acid) & Verify pH 6-8 N3->N4 Yes N5 Standard Operation: Execute Synthesis/Transfer N3->N5 No N6 Waste Disposal: Segregate into HDPE (EPA D002/Organic) N4->N6 N5->N6

Caption: Self-validating operational and emergency response workflow for handling reactive aliphatic amines.

References

  • National Center for Biotechnology Information (PubChem). "4-(Ethylamino)-N,N-dimethylbutyramide | C8H18N2O | CID 3024993." PubChem Database. Available at:[Link]

  • Occupational Safety and Health Administration (OSHA). "Laboratory Safety Guidance." U.S. Department of Labor. Available at:[Link]

  • U.S. Environmental Protection Agency (EPA). "Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes." EPA Resource Conservation and Recovery Act (RCRA) Guidelines. Available at:[Link]

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